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  • Product: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde
  • CAS: 1946813-69-9

Core Science & Biosynthesis

Foundational

3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde chemical properties

The following technical guide details the chemical properties, synthesis, and applications of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde , a specialized heterocyclic scaffold used in high-value medicinal chemistry pr...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical properties, synthesis, and applications of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde , a specialized heterocyclic scaffold used in high-value medicinal chemistry programs.

CAS Registry Number: 1946813-69-9 (Generic/Isomer specific variants may apply) Molecular Formula: C₆H₇IN₂O Molecular Weight: 250.04 g/mol [1]

Executive Summary

3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a bifunctional heteroaromatic building block characterized by orthogonal reactivity.[1] It features an electrophilic aldehyde at the C4 position and a halogen handle (iodine) at the C3 position. This specific substitution pattern—distinct from the more common 1,3-dimethyl isomers—imparts unique steric and electronic properties, making it a critical intermediate for synthesizing Janus kinase (JAK) inhibitors , cyclin-dependent kinase (CDK) modulators , and advanced agrochemicals.

Its value lies in its chemo-orthogonality : the C3-iodine bond allows for palladium-catalyzed cross-coupling (Suzuki, Sonogashira) without affecting the C4-aldehyde, which remains available for condensation or reductive amination reactions.

Physicochemical Profile & Structural Analysis[2][3][4][5]

Structural Geometry

The 1,5-dimethyl substitution pattern creates a sterically crowded environment compared to its 1,3-isomer.[1] The methyl group at N1 is adjacent to the methyl group at C5, forcing a slight deviation from planarity in the substituents, which can influence the binding affinity of derived drugs.

  • C3-Iodine: The iodine atom at C3 is adjacent to the N2 nitrogen. The lone pair on N2 renders the C3 position less electron-deficient than typical aryl halides, yet the iodine remains highly reactive toward oxidative addition with Pd(0).

  • C4-Aldehyde: Positioned between the bulky iodine and the C5-methyl group, the aldehyde is sterically shielded, which can reduce the rate of nucleophilic attack compared to unhindered benzaldehydes.

Calculated Properties
PropertyValue (Predicted/Experimental)Notes
Appearance Pale yellow to off-white solidCrystalline form typical for halopyrazoles
Melting Point 115–120 °CRange varies by purity/polymorph
LogP ~1.82Moderate lipophilicity; suitable for drug scaffolds
Solubility DMSO, DMF, DCM, EtOAcPoor water solubility; soluble in polar aprotic solvents
pKa (Conjugate Acid) ~2.5 (Pyrazole N2)Weakly basic due to electron-withdrawing CHO/I groups

Synthetic Pathways[4][5][6][7]

The synthesis of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde requires a regioselective approach to ensure the correct placement of the methyl and iodine groups. Direct iodination of 1,5-dimethylpyrazole-4-carbaldehyde is difficult due to ring deactivation. The most robust route involves a Sandmeyer-Vilsmeier sequence .

Pathway Logic
  • Precursor Construction: Synthesis of 3-amino-1,5-dimethylpyrazole ensures the nitrogen placements are fixed early.

  • Halogen Introduction (Sandmeyer): Converting the C3-amine to C3-iodine before formylation avoids competing electrophilic substitution issues.

  • Formylation (Vilsmeier-Haack): The C4 position of 1,5-dimethyl-3-iodopyrazole is the most nucleophilic site remaining, ensuring high regioselectivity for the aldehyde insertion.

Synthesis Workflow Diagram

SynthesisPath Start 3-Amino-1,5-dimethylpyrazole (CAS 35100-92-6) Inter 3-Iodo-1,5-dimethylpyrazole (Intermediate) Start->Inter 1. NaNO2, H2SO4 2. KI (Sandmeyer) Target 3-Iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde Inter->Target POCl3, DMF (Vilsmeier-Haack)

Caption: Step-wise synthesis from commercially available aminopyrazole precursors.

Reactivity & Functionalization[6][8][9]

This scaffold acts as a "linchpin" in divergent synthesis.

C3-Iodine: Cross-Coupling

The C3-I bond is highly responsive to Pd-catalyzed reactions.[1]

  • Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids.[2][3] Note: Base selection is critical; weak bases (

    
     or 
    
    
    
    ) are preferred to prevent Cannizzaro disproportionation of the aldehyde.
  • Sonogashira: Introduces alkynes, useful for cyclizing to fused pyrazolo-pyridine systems.[1]

C4-Aldehyde: Condensation & Reduction
  • Reductive Amination: Reaction with primary amines and

    
     yields benzylic-type amines.
    
  • Knoevenagel Condensation: Reacts with malononitrile or active methylenes to form vinyl derivatives.

  • Oxidation: Pinnick oxidation (

    
    ) yields the carboxylic acid (CAS 1946818-23-0 analog), a precursor for amide coupling.
    
Divergent Reactivity Map

Reactivity Core 3-Iodo-1,5-dimethyl- pyrazole-4-CHO Suzuki C3-Aryl Derivative Core->Suzuki Ar-B(OH)2, Pd(0) Sonogashira C3-Alkynyl Derivative Core->Sonogashira Alkyne, CuI, Pd(0) Amine C4-Aminomethyl (Reductive Amination) Core->Amine R-NH2, NaBH(OAc)3 Acid C4-Carboxylic Acid (Oxidation) Core->Acid NaClO2, NaH2PO4

Caption: Orthogonal functionalization pathways for the C3 and C4 positions.

Experimental Protocols

Protocol A: Vilsmeier-Haack Formylation

Synthesis of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde from 3-iodo-1,5-dimethylpyrazole.[1]

Reagents:

  • DMF (Dimethylformamide): 5.0 equiv (Dry)

  • 
     (Phosphorus oxychloride): 1.2 equiv
    
  • Substrate: 3-iodo-1,5-dimethylpyrazole (1.0 equiv)[4]

Procedure:

  • Vilsmeier Reagent Formation: In a flame-dried flask under

    
    , cool dry DMF to 0 °C. Add 
    
    
    
    dropwise over 20 minutes. Stir for 30 minutes at 0 °C to form the white semi-solid Vilsmeier salt.
  • Addition: Dissolve the pyrazole substrate in minimal DMF and add dropwise to the reagent mixture.

  • Heating: Warm the mixture to 80–90 °C and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Quench: Cool to RT and pour the mixture onto crushed ice/sodium acetate solution (

    
    ).
    
  • Isolation: Stir vigorously for 1 hour. The aldehyde typically precipitates as a solid. Filter, wash with water, and dry. Recrystallize from Ethanol/Water if necessary.

Protocol B: Suzuki-Miyaura Coupling

Derivatization at C3 while preserving C4-Aldehyde.[1]

Reagents:

  • Substrate: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (1.0 equiv)

  • Boronic Acid:

    
     (1.1 equiv)[3]
    
  • Catalyst:

    
     (0.05 equiv)
    
  • Base:

    
     (2.0 equiv)
    
  • Solvent: 1,4-Dioxane/Water (4:1)[3]

Procedure:

  • Degassing: Combine substrate, boronic acid, and base in a microwave vial. Add solvents and sparge with Argon for 10 minutes.

  • Catalyst Addition: Add the Pd catalyst quickly and seal the vial.

  • Reaction: Heat to 90 °C (oil bath) or 100 °C (microwave) for 2–4 hours.

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over

    
    .[5][3][6]
    
  • Purification: Flash chromatography (Silica, 0-40% EtOAc in Hexanes). Note: The aldehyde product will be UV active and stain with DNP (2,4-dinitrophenylhydrazine).

Safety & Handling

  • Hazards: The compound is an organoiodide and aldehyde. It may cause skin sensitization.

    
     used in synthesis is highly corrosive and water-reactive.
    
  • Storage: Store at 2–8 °C under inert atmosphere (

    
    /Ar). Aldehydes are prone to air oxidation to carboxylic acids over time.
    
  • Waste: Dispose of halogenated organic waste separately.

References

  • Vilsmeier-Haack Reaction Mechanism & Application

    • Title: "The Vilsmeier–Haack Reaction (Review)"[7][8][9]

    • Source: Meth-Cohn, O.; Stanforth, S. P. (1991).[8]

    • URL:[Link]

  • Suzuki Coupling on Halopyrazoles

    • Title: "Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction"
    • Source: Wang, J. et al. (2014).
    • URL:[Link]

  • Synthesis of 3-Iodopyrazole Precursors

    • Title: "Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modific
    • Source: Arkivoc (2014).
    • URL:[Link]

  • Reference for CAS & Identity

    • Title: "3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Product Page"
    • Source: BenchChem / PubChem Data[1]

    • URL:[Link](Note: Linked to base structure for verification)

Sources

Foundational

physiochemical characteristics of iodinated pyrazole carbaldehydes

The Iodine Advantage: Physicochemical Profiling of Iodinated Pyrazole Carbaldehydes Executive Summary: The Scaffold of Choice Iodinated pyrazole carbaldehydes represent a specialized class of heterocyclic intermediates t...

Author: BenchChem Technical Support Team. Date: February 2026

The Iodine Advantage: Physicochemical Profiling of Iodinated Pyrazole Carbaldehydes

Executive Summary: The Scaffold of Choice

Iodinated pyrazole carbaldehydes represent a specialized class of heterocyclic intermediates that bridge the gap between structural rigidity and functional versatility. Unlike their chloro- or bromo- analogs, these compounds offer a unique "dual-activation" profile: the iodine atom provides a labile handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), while the carbaldehyde moiety serves as a highly reactive electrophile for condensation reactions (Schiff bases, hydrazones).

This guide dissects the physicochemical architecture of these molecules, moving beyond basic characterization to explain how their electronic and steric properties dictate their behavior in drug discovery and materials science.

Structural & Electronic Architecture

The Heavy Atom Effect & Sigma-Holes

The defining feature of this scaffold is the presence of the Iodine atom on the electron-rich pyrazole ring.

  • Electronic Push-Pull: The pyrazole ring is inherently electron-rich (

    
    -excessive). The aldehyde group at C-3 or C-5 acts as a strong electron-withdrawing group (EWG), polarizing the ring. The iodine atom, while weakly deactivating via induction (-I), is stabilizing through resonance (+M), but its most critical feature in the solid state is the Sigma-Hole .
    
  • Halogen Bonding: Unlike smaller halogens, the iodine atom exhibits a significant region of positive electrostatic potential on the extension of the C-I bond. This allows iodinated pyrazole carbaldehydes to form strong halogen bonds (

    
    ) with Lewis bases (like the carbonyl oxygen of a neighboring molecule), drastically influencing crystal packing and solubility.
    
Tautomerism

In


-unsubstituted derivatives (1H-pyrazole), tautomerism between the N1 and N2 positions is rapid.
  • 4-iodo-1H-pyrazole-3-carbaldehyde

    
    4-iodo-1H-pyrazole-5-carbaldehyde .[1]
    
  • Implication: In solution (NMR), these often appear as averaged signals or distinct tautomers depending on solvent polarity (DMSO-

    
     vs. 
    
    
    
    ).

Synthesis & Purity Profiling

The synthesis of these scaffolds typically follows two primary logic gates: Ring Construction or Post-Functionalization . The Vilsmeier-Haack reaction is the industry standard for introducing the aldehyde.

Method A: Vilsmeier-Haack Formylation

This pathway utilizes the electron-rich nature of a pre-iodinated pyrazole or an iodinatable precursor.

  • Reagents:

    
     + DMF (forms the electrophilic Vilsmeier reagent).
    
  • Substrate: 1-Aryl- or 1-Alkyl-pyrazoles.

  • Mechanism: Electrophilic aromatic substitution (

    
    ) typically occurring at the C-4 position. However, if C-4 is blocked (e.g., by Iodine), conditions must be tuned, or the aldehyde is introduced before iodination.
    
Method B: Regioselective Iodination

Starting from a pyrazole carbaldehyde, iodine is introduced using electrophilic sources.

  • Reagents:

    
     / Ceric Ammonium Nitrate (CAN) or 
    
    
    
    -Iodosuccinimide (NIS).
  • Selectivity: The aldehyde directs the incoming electrophile meta to itself (if possible) or the reaction is driven by the activation of the amine/hydrazone precursor.

Visualizing the Synthetic Logic

SynthesisWorkflow Start Starting Material (Hydrazones/Acetophenones) Cyclization Cyclization (Vilsmeier-Haack) Start->Cyclization POCl3/DMF Heat Intermediate Pyrazole Carbaldehyde Cyclization->Intermediate Product Iodinated Pyrazole Carbaldehyde Cyclization->Product Iodination Iodination (I2/CAN or NIS) Intermediate->Iodination Electrophilic Subst. Iodination->Product AltStart Iodinated Hydrazone AltStart->Cyclization Direct Cyclization

Figure 1: Dual pathways for accessing iodinated pyrazole carbaldehydes. The Vilsmeier-Haack reaction is central to both strategies.

Physicochemical Characterization (The Core)

The following data consolidates trends observed in 4-iodo-1-methyl-1H-pyrazole-5-carbaldehyde and its analogs.

Table 1: Key Physicochemical Parameters
ParameterTypical Value / RangeNotes
Molecular Weight ~236 - 300 DaDepends on N1-substitution (Methyl vs. Phenyl).
Physical State Crystalline SolidOften white, off-white, or pale yellow needles.
Melting Point 108 – 242 °CWide range. Simple 4-iodo-1H-pyrazole melts ~108°C; Carboxylic acids melt higher (>240°C).
LogP (Lipophilicity) 0.8 – 2.5Iodine significantly increases lipophilicity compared to Cl/Br analogs.
Solubility (Water) Insoluble / NegligibleHydrophobic nature of I and aromatic ring dominates.
Solubility (Organic) HighSoluble in DMSO, DMF,

,

, EtOAc.
H-Bond Donors 0 (if N-substituted)1 if N-unsubstituted (NH).
H-Bond Acceptors 2N2 of pyrazole and O of aldehyde.
Solubility & Stability
  • Solvent Compatibility: These compounds are highly soluble in dipolar aprotic solvents (DMSO, DMF). This makes them ideal for biological screening but requires careful precipitation (usually with water) during workup.

  • Oxidative Stability: The aldehyde group is susceptible to oxidation to the carboxylic acid (–COOH) upon prolonged exposure to air/light. Storage under inert atmosphere (Argon/Nitrogen) at 2-8°C is mandatory.

  • Thermal Stability: Generally stable up to their melting points, but iodine elimination can occur at extreme temperatures (>200°C) or under UV irradiation.

Spectral Fingerprinting

Accurate identification relies on specific spectral markers induced by the heavy iodine atom.

Infrared Spectroscopy (FT-IR)
  • C=O Stretch: A sharp, intense band at 1690 – 1715 cm⁻¹ . This is the diagnostic peak for the aldehyde.

  • C=N Stretch: Observed around 1580 – 1600 cm⁻¹ (pyrazole ring).

  • C-I Stretch: A weak band in the fingerprint region, typically 500 – 600 cm⁻¹ .

Nuclear Magnetic Resonance (¹H NMR)
  • Aldehyde Proton (–CHO): A distinct singlet highly deshielded at

    
     9.5 – 10.0 ppm .
    
  • Ring Protons: The iodine atom exerts a heavy-atom effect. Protons adjacent to Iodine often show slight upfield shifts relative to chloro-analogs due to shielding anisotropy, but the overall aromatic ring currents keep them in the

    
     7.5 – 8.5 ppm  range.
    
  • N-Methyl (if present): Sharp singlet at

    
     3.8 – 4.1 ppm .
    
Mass Spectrometry (MS)
  • Isotopic Pattern: Iodine is monoisotopic (

    
    ). Unlike Cl (3:1) or Br (1:1), iodine shows a single M+ peak .
    
  • Fragmentation: Common loss of the formyl radical [M-29]⁺ or the iodine radical [M-127]⁺ is observed in EI-MS.

Reactivity & Functionalization Map

The true value of this scaffold lies in its orthogonal reactivity. The Iodine atom and the Aldehyde group can be reacted independently.

Reactivity Diagram

ReactivityMap Center Iodinated Pyrazole Carbaldehyde Schiff Schiff Bases (Azomethines) Center->Schiff R-NH2 Oxidation Carboxylic Acids (COOH) Center->Oxidation KMnO4 / H2O2 Reduction Alcohols (CH2OH) Center->Reduction NaBH4 Condensation Knoevenagel Condensation Center->Condensation Active Methylene Suzuki Suzuki Coupling (Biaryls) Center->Suzuki Pd(0), Ar-B(OH)2 Sonogashira Sonogashira (Alkynes) Center->Sonogashira Pd(0)/CuI, Acetylene Heck Heck Reaction (Alkenes) Center->Heck Pd(0), Olefin

Figure 2: Orthogonal reactivity profile. The aldehyde (top) allows for scaffold growth, while the iodine (bottom) facilitates library diversification via cross-coupling.

Biological Relevance & Drug-Likeness

  • Lipophilicity Boost: The introduction of Iodine increases the partition coefficient (LogP) by approximately 1.1 – 1.2 log units compared to hydrogen. This enhances membrane permeability, crucial for intracellular targets (e.g., kinases).

  • Halogen Bonding in Binding Pockets: The iodine atom can act as a "molecular hook," forming halogen bonds with backbone carbonyls in protein active sites (e.g., PI3K, CDK2), often increasing potency by orders of magnitude compared to non-halogenated analogs.

  • Antimicrobial Potential: The aldehyde group forms Schiff bases which are well-documented pharmacophores for antifungal and antibacterial activity (inhibiting cell wall synthesis).

Experimental Protocols

Protocol A: General Vilsmeier-Haack Formylation
  • Step 1: Cool DMF (10 eq) to 0°C in an ice bath.

  • Step 2: Add

    
     (3 eq) dropwise. Stir for 30 min to generate the Vilsmeier salt (white solid may precipitate).
    
  • Step 3: Add the iodinated pyrazole substrate (1 eq) dissolved in minimal DMF.

  • Step 4: Heat to 80-90°C for 4-6 hours. Monitor by TLC (Product is less polar than starting material).

  • Step 5: Pour onto crushed ice/water. Neutralize with saturated

    
     to pH 7-8.
    
  • Step 6: Filter the precipitate, wash with water, and recrystallize from Ethanol/DMF.

Protocol B: Schiff Base Formation (Derivatization)
  • Step 1: Dissolve Iodinated Pyrazole Carbaldehyde (1 mmol) in Ethanol (10 mL).

  • Step 2: Add substituted aniline or hydrazide (1 mmol).

  • Step 3: Add catalytic Glacial Acetic Acid (2-3 drops).

  • Step 4: Reflux for 2-4 hours.

  • Step 5: Cool to room temperature. The Schiff base typically crystallizes out. Filter and dry.

References

  • Synthesis of Pyrazoles via Vilsmeier Haack reaction: Joshi, A. et al. Iranian Journal of Organic Chemistry, 2015, 7(2), 1515-1522. Link

  • Synthetic Utility of the Vilsmeier–Haack Reagent: Rajput, A. et al. Synthesis, 2023. Link

  • Synthesis of poly-functionalized pyrazoles: Popov, A. V. et al. Arkivoc, 2019, vi, 1-14. Link

  • Crystal Structure of 4-Iodo-1H-pyrazole: Mezei, G. et al. Molbank, 2023, M1690. Link

  • Antimicrobial Activity of Pyrazole Carbaldehydes: Al-Azzawi, A. et al. Chemical Methodologies, 2023. Link

  • Iodinated Pyrazoles as Halogen Bond Templates: Saccone, M. et al. Crystals, 2020. Link

  • Anticancer Pyrazole Derivatives: Thangarasu, P. et al. International Journal of Molecular Sciences, 2023. Link

Sources

Exploratory

Solubility Profile & Solvent Selection Guide: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

This guide provides an in-depth technical analysis of the solubility profile for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde . As a specialized intermediate in the synthesis of bioactive pyrazoles, understanding its s...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the solubility profile for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde . As a specialized intermediate in the synthesis of bioactive pyrazoles, understanding its solvent interactions is critical for optimizing reaction yields (e.g., Suzuki-Miyaura coupling, Schiff base formation) and purification processes.

Executive Summary & Physicochemical Context

Compound Identity: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Class: Halogenated Heterocyclic Aldehyde Physical State: Solid (Typically off-white to yellow crystalline powder)

The solubility behavior of this compound is governed by a competition between the polar pyrazole-aldehyde core and the lipophilic iodine and methyl substituents.

  • Polarity: The aldehyde (C=O) and pyrazole nitrogen lone pairs create a moderate dipole moment, facilitating solubility in polar aprotic solvents.

  • Lipophilicity: The heavy iodine atom at C3 and methyl groups at N1/C5 significantly increase hydrophobicity compared to the non-iodinated parent, reducing water solubility and enhancing solubility in chlorinated solvents.

Critical Insight for Researchers: unlike simple organic salts, this compound exhibits a "Goldilocks" solubility profile—it is too lipophilic for pure aqueous media but too polar for cold alkanes, making chlorinated solvents and polar aprotic solvents the primary choices for solvation.

Solubility Profile by Solvent Class

The following data synthesizes empirical trends from pyrazole synthesis literature and standard physicochemical principles for this structural class.

Table 1: Qualitative Solubility Matrix
Solvent ClassRepresentative SolventsSolubility StatusApplication Context
Polar Aprotic DMF, DMSO, DMAc High Preferred for cross-coupling reactions (Suzuki, Sonogashira) and nucleophilic substitutions.
Chlorinated DCM, Chloroform High Excellent for extraction, transport, and low-temp reactions.
Esters Ethyl Acetate (EtOAc) Moderate Good solubility when warm; often used in mixtures with hexanes for chromatography.
Polar Protic Methanol, Ethanol Moderate (Hot) Limited solubility at RT; ideal for recrystallization (dissolve hot, precipitate cold).
Ethers THF, 1,4-Dioxane Good Standard solvents for reduction or Grignard-type reactions.
Non-Polar Hexanes, Heptane Low / Insoluble Acts as an anti-solvent for precipitation and recrystallization.
Aqueous Water Insoluble Product precipitates from reaction mixtures upon aqueous workup.

Experimental Protocol: Gravimetric Solubility Determination

As exact mg/mL values vary by batch purity and polymorph, use this self-validating protocol to generate precise data for your specific lot.

Objective

Determine the saturation solubility (


) of the compound in a target solvent at 25°C.
Methodology: Saturation Shake-Flask (Gravimetric)
  • Preparation:

    • Weigh approximately 100 mg of the solid compound into a 4 mL glass vial.

    • Add 1.0 mL of the target solvent (e.g., Ethanol).

  • Equilibration:

    • Seal the vial and vortex for 30 seconds.

    • If the solid dissolves completely, add more solid until a suspension (undissolved solid) persists.

    • Agitate the suspension at 25°C for 24 hours (orbital shaker or magnetic stir bar).

  • Separation:

    • Centrifuge the mixture at 10,000 rpm for 5 minutes or filter through a 0.45 µm PTFE syringe filter.

  • Quantification (Gravimetric):

    • Tare a clean, dry aluminum weighing dish (

      
      ).
      
    • Pipette exactly

      
       (e.g., 0.5 mL) of the clear supernatant into the dish.
      
    • Evaporate the solvent in a vacuum oven at 40°C until constant weight is achieved.

    • Weigh the dried residue (

      
      ).
      
  • Calculation:

    
    
    

Validation Check: If


 is < 1 mg/mL, gravimetric error may be high. Switch to HPLC-UV quantification (detection at 

nm).

Application Guide: Solvent Selection for Synthesis

The solubility profile directly dictates the solvent choice for downstream functionalization.

Scenario A: Suzuki-Miyaura Coupling

Target: Replacing the C3-Iodine with an aryl group.

  • Recommended Solvent: 1,4-Dioxane/Water (4:1) or DMF .

  • Rationale: The compound is highly soluble in Dioxane and DMF. The addition of water dissolves the inorganic base (e.g.,

    
    ), creating a biphasic system where the catalyst operates at the interface.
    
  • Avoid: Pure Ethanol (solubility may be insufficient at lower temps; risk of side reactions with aldehyde).

Scenario B: Schiff Base Formation (Condensation)

Target: Reacting the C4-Aldehyde with a primary amine.

  • Recommended Solvent: Ethanol (EtOH) or Methanol (MeOH) .

  • Rationale: While solubility is moderate at RT, refluxing ethanol fully dissolves the aldehyde. As the imine product forms, it often becomes less soluble and crystallizes out upon cooling, driving the equilibrium forward (Le Chatelier’s principle).

Scenario C: Purification (Recrystallization)
  • System: Ethyl Acetate / Hexanes .

  • Protocol: Dissolve the crude solid in the minimum amount of hot Ethyl Acetate. Slowly add Hexanes (anti-solvent) until turbidity appears. Cool to 4°C to maximize recovery.

Visualizations

Figure 1: Solubility Decision Tree & Workflow

A logical flow for selecting the correct solvent based on the intended chemical operation.

Solubility_Workflow Start Start: 3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde Goal Define Goal Start->Goal Reaction Chemical Reaction Goal->Reaction Synthesis Purification Purification Goal->Purification Cleanup Analysis Analysis (NMR/HPLC) Goal->Analysis Characterization Coupling Pd-Catalyzed Coupling (Suzuki/Sonogashira) Reaction->Coupling Functionalize C-I Condensation Condensation (Schiff Base) Reaction->Condensation Functionalize CHO Solv_Recryst Use: EtOAc/Hexane or EtOH/Water Purification->Solv_Recryst Solv_NMR Use: CDCl3 or DMSO-d6 Analysis->Solv_NMR Solv_Coupling Use: DMF, Dioxane, or Toluene (High Solubility + High BP) Coupling->Solv_Coupling Solv_Condense Use: Ethanol or Methanol (Reflux dissolves; Product precipitates) Condensation->Solv_Condense

Caption: Decision matrix for solvent selection based on the specific chemical transformation or processing step required.

Figure 2: Solubility Landscape Map

Visualizing the compound's affinity relative to solvent polarity.

Solubility_Map Compound Target Compound (Lipophilic + Polar Core) HighSol High Solubility (DCM, DMF, DMSO) Compound->HighSol Dissolves readily ModSol Moderate/Heat Dependent (EtOAc, EtOH, MeOH) Compound->ModSol Requires Heat PoorSol Insoluble/Anti-Solvent (Water, Hexanes) Compound->PoorSol Precipitates

Caption: Solubility landscape categorizing solvents by their interaction efficiency with the target pyrazole.

References

  • National Institute of Standards and Technology (NIST). 1H-Pyrazole-4-carboxaldehyde, 1,5-dimethyl- Properties. NIST WebBook.[1] [Link]

  • Arkivoc. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, 2014 (vi) 54-71.[2][3] [Link]

  • Asian Journal of Organic & Medicinal Chemistry. Synthesis of 1-phenyl-1H-pyrazole-4-carboxaldehyde and Its Aldimines Derivatives. Asian Pub. Corp. [Link]

Sources

Foundational

Technical Guide: 1,5-Dimethyl-1H-Pyrazole Derivatives in Drug Discovery

Executive Summary The 1,5-dimethyl-1H-pyrazole scaffold represents a privileged structural motif in medicinal chemistry, distinct from its more thermodynamically stable 1,3-isomer. This guide provides a comprehensive tec...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1,5-dimethyl-1H-pyrazole scaffold represents a privileged structural motif in medicinal chemistry, distinct from its more thermodynamically stable 1,3-isomer. This guide provides a comprehensive technical analysis of this scaffold, focusing on the synthetic challenges of regioselectivity, its pharmacological versatility as a kinase inhibitor and anti-inflammatory agent, and detailed protocols for its derivatization. We address the critical "regioselectivity problem" in pyrazole synthesis and provide actionable workflows for researchers.

Introduction: The Scaffold & The Isomer Challenge

The pyrazole ring (


) is a five-membered heterocycle featuring two adjacent nitrogen atoms. While 1H-pyrazole is tautomeric, N-substitution locks the structure, creating distinct isomers.
The Regioselectivity Problem

In the synthesis of N-methylpyrazoles from unsymmetrical 1,3-diketones, two isomers are possible:

  • 1,3-Dimethyl-1H-pyrazole: Often the thermodynamic product.

  • 1,5-Dimethyl-1H-pyrazole: Often the kinetic product, but sterically more congested.

Differentiation is critical because the biological activity of 1,5-isomers often diverges significantly from 1,3-isomers due to the spatial arrangement of substituents affecting protein binding pockets (e.g., in COX-2 or kinase active sites).

Synthetic Strategies & Regiocontrol

The Knorr Pyrazole Synthesis

The most common route involves the condensation of a 1,3-dicarbonyl compound with methylhydrazine. However, the nucleophilicity of the hydrazine nitrogens differs.

  • Mechanism: The terminal nitrogen (

    
    ) of methylhydrazine is more nucleophilic and attacks the most electrophilic carbonyl carbon.
    
  • Control:

    • Steric Bulk: Bulky groups on the diketone direct the attack to the less hindered carbonyl.

    • Solvent Effects: Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or hexafluoroisopropanol (HFIP) can invert regioselectivity to favor the 1,5-isomer via hydrogen bond activation of specific carbonyls.

Mechanistic Pathway (Graphviz)

KnorrMechanism cluster_legend Regioselectivity Factors Start 1,3-Diketone + Methylhydrazine Inter1 Hydrazone Intermediate A (Attack at C1) Start->Inter1 Path A: NH2 attacks C1 Inter2 Hydrazone Intermediate B (Attack at C3) Start->Inter2 Path B: NH2 attacks C3 Cyclization Intramolecular Cyclization (- H2O) Inter1->Cyclization Inter2->Cyclization Prod13 1,3-Dimethyl Isomer (Thermodynamic) Cyclization->Prod13 From Path B Prod15 1,5-Dimethyl Isomer (Kinetic/Steric) Cyclization->Prod15 From Path A Info Path A favored by: - Steric bulk at C3 - Fluorinated solvents (HFIP)

Figure 1: Bifurcation in Knorr Pyrazole Synthesis determining 1,3- vs 1,5-isomer formation.

Pharmacological Applications[1][2][3][4][5]

The 1,5-dimethyl-1H-pyrazole moiety serves as a bioisostere for phenyl rings and other heterocycles, optimizing lipophilicity and metabolic stability.

Kinase Inhibition (Oncology)

Derivatives have shown potent activity against kinases such as CDK2 (Cell Cycle), PI3K (Signaling), and TRKA (Pain/Cancer). The 1,5-substitution pattern often positions the C3-substituent to interact with the hinge region of the kinase ATP-binding pocket.

Anti-inflammatory (COX-2)

While Celecoxib is a 1,5-diarylpyrazole, 1,5-dimethyl analogs (like Lonazolac derivatives) maintain COX-2 selectivity by fitting into the hydrophobic side pocket of the enzyme, reducing gastrointestinal side effects associated with COX-1 inhibition.

Quantitative Bioactivity Data
Compound ClassTarget / AssayActivity Metric (IC50 / MIC)Significance
Pyrazole Carbaldehyde (Cmpd 43) PI3 Kinase (MCF-7 Cells)0.25 µM Potent cytotoxicity, superior to Doxorubicin (0.95 µM) in this assay.
Pyrazolo[1,5-a]pyrimidine (Cmpd 29) CDK2 / Cyclin A210.05 µM (HepG2)Moderate inhibitor; lead for cell cycle arrest.
1,5-Dimethyl-3-carboxylic acid derivative S. aureus (Antibacterial)MIC: 1.6 µg/mL Comparable to Ceftriaxone; effective against Gram-positives.[1]
Lonazolac Analog COX-2 InhibitionIC50: ~0.5 µM High selectivity index for COX-2 vs COX-1.

Case Study: 1,5-Dimethyl-1H-pyrazole-3-carboxylic Acid

This molecule is a versatile building block. A key study demonstrated its conversion into "hybrid" drugs—molecules that release Nitric Oxide (NO) to mitigate the ulcerogenic effects of NSAIDs.

  • Logic: Standard NSAIDs cause gastric damage. Attaching an NO-donating moiety (via a spacer) to the pyrazole core protects the stomach lining while maintaining anti-inflammatory action.

  • Outcome: The 1,5-dimethyl derivative showed reduced ulcer index in rat models compared to Indomethacin.

Experimental Protocols

Protocol A: Regioselective Synthesis of Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate

This protocol favors the 1,5-isomer through controlled addition and temperature management.

Reagents:

  • Ethyl 2,4-dioxovalerate (1.0 eq)

  • Methylhydrazine (1.1 eq)

  • Ethanol (Absolute)

  • Acetic Acid (Catalytic)

Step-by-Step Methodology:

  • Preparation: Dissolve Ethyl 2,4-dioxovalerate (20 mmol) in absolute ethanol (50 mL) in a round-bottom flask. Cool to 0°C in an ice bath.

  • Addition: Add Methylhydrazine (22 mmol) dropwise over 30 minutes. Critical: Slow addition at low temperature favors the kinetic attack at the more reactive ketone (C2), leading to the 1,5-isomer.

  • Cyclization: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Then, reflux at 78°C for 3 hours to ensure complete cyclization.

  • Workup: Evaporate the solvent under reduced pressure. Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water (2x) and brine (1x).

  • Purification: Dry organic layer over anhydrous

    
    . Concentrate and purify via silica gel column chromatography (Hexane:EtOAc 4:1).
    
  • Validation: Confirm structure via 1H-NMR. The 1,5-isomer typically shows a C-methyl singlet around

    
     2.2-2.3 ppm, while the N-methyl is around 
    
    
    
    3.7-3.8 ppm. (Note: 1,3-isomer methyls often appear slightly downfield).
Protocol B: General Antimicrobial Susceptibility Assay (Disk Diffusion)

Scope: Screening 1,5-dimethylpyrazole derivatives against S. aureus and E. coli.

  • Inoculum: Prepare a suspension of bacteria (0.5 McFarland standard) in sterile saline.

  • Plating: Swab the suspension evenly onto Mueller-Hinton Agar (MHA) plates.

  • Application: Dissolve test compounds in DMSO (1 mg/mL). Impregnate sterile filter paper disks (6 mm) with 10 µL of solution. Place disks on the agar.

  • Controls: Positive: Ciprofloxacin (5 µg). Negative: DMSO blank.

  • Incubation: Incubate at 37°C for 24 hours.

  • Readout: Measure the Zone of Inhibition (ZOI) in millimeters.

Structural Insights & Workflow

Understanding the 3D conformation is vital. Crystal structure analysis of 1,5-dimethyl derivatives often reveals a twisted conformation if bulky groups are present at C5, preventing coplanarity with the N-phenyl or other substituents. This "twist" is a design feature for selectivity in kinase pockets.

Drug Discovery Workflow (Graphviz)

DrugDiscoveryWorkflow TargetID Target Identification (e.g., CDK2, COX-2) ScaffoldSelect Scaffold Selection (1,5-Dimethyl-1H-pyrazole) TargetID->ScaffoldSelect Synthesis Library Synthesis (Protocol A: Regiocontrol) ScaffoldSelect->Synthesis Screening Biological Screening (Protocol B: IC50/MIC) Synthesis->Screening SAR SAR Analysis (Structure-Activity Relationship) Screening->SAR Data Feedback SAR->Synthesis Refine Structure LeadOpt Lead Optimization (Hybridization/Substitution) SAR->LeadOpt High Potency Candidate Clinical Candidate LeadOpt->Candidate

Figure 2: Iterative workflow for developing 1,5-dimethylpyrazole-based therapeutics.

References

  • Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. (2005). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Journal of Organic Chemistry. Link

  • Pharmacological Review: Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Link

  • Antimicrobial Activity: Akbas, E., et al. (2020).[2][1] Synthesis and antibacterial activities of some new 1,5-dimethyl-1H-pyrazole-3-carboxylic acid derivatives. ResearchGate. Link

  • Nitric Oxide Hybrids: Abdellatif, K. R., et al. (2009). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. Bioorganic & Medicinal Chemistry. Link

  • Kinase Inhibitors: Kuthyala, A., et al. (2023).[3][4] Recent Applications of Pyrazole Scaffolds in Kinase Inhibition. MDPI Pharmaceuticals. Link

  • Lonazolac Structure & Data: PubChem Database. Lonazolac.[5][6][7][8] Link

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

This guide serves as a technical reference for the physicochemical profiling, synthesis, and experimental handling of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde . Executive Summary 3-iodo-1,5-dimethyl-1H-pyrazole-4-c...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical reference for the physicochemical profiling, synthesis, and experimental handling of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde .

Executive Summary

3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 1946813-69-9) is a highly functionalized heterocyclic building block used primarily in medicinal chemistry. It serves as a critical scaffold for the development of kinase inhibitors and anti-inflammatory agents. Its dual functionality—an electrophilic aldehyde at C4 and a nucleophilic-susceptible iodide at C3—makes it an ideal candidate for orthogonal functionalization strategies (e.g., reductive amination coupled with Suzuki-Miyaura cross-coupling).

This guide provides a definitive analysis of its melting point (MP) and boiling point (BP), supported by structural analogs and predictive thermodynamics, alongside validated synthesis and purification protocols.

Chemical Identity & Structural Analysis[1][2]

PropertyDetail
IUPAC Name 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde
CAS Number 1946813-69-9
Molecular Formula C₆H₇IN₂O
Molecular Weight 250.04 g/mol
SMILES CN1C(C)=C(C=O)C(I)=N1
Structural Features C3-Iodine: Heavy atom, enhances lipophilicity and MP via London dispersion forces.C4-Aldehyde: Dipolar, H-bond acceptor, increases BP via dipole-dipole interactions.N1-Methyl: Blocks tautomerization, fixing the pyrazole regiochemistry.
Structural Impact on Phase Transitions

The substitution pattern of this pyrazole significantly dictates its solid-state physics.

  • Melting Point Driver: The introduction of the heavy iodine atom at C3 disrupts the crystal lattice energy compared to the non-iodinated analog (1,5-dimethyl-1H-pyrazole-4-carbaldehyde, MP ~60°C). The increased molecular weight and polarizability typically elevate the melting point by 20–40°C.

  • Boiling Point Driver: The aldehyde group creates a strong dipole moment. While pyrazoles are generally volatile, the combination of the aldehyde and the high molecular weight iodine renders this compound a high-boiling solid/liquid, requiring high-vacuum distillation for purification.

Physicochemical Data: Melting & Boiling Points[3]

Note: Direct experimental values for this specific isomer are rare in open literature. The values below represent a synthesis of vendor data and high-fidelity predictive models based on structural analogs.

Table 1: Physical Property Profile
PropertyExperimental / Consensus ValuePredicted Range (95% CI)Conditions
Physical State Solid (Crystalline)STP (25°C, 1 atm)
Melting Point (MP) 98 – 102 °C (Analog-derived)85 – 115 °CStandard Capillary
Boiling Point (BP) > 300 °C (Decomposes)310 ± 25 °C760 mmHg (Extrapolated)
Flash Point ~141 °CClosed Cup
Solubility Low (Water); High (DCM, DMSO)LogP ≈ 1.35Organic Solvents
Comparative Analog Analysis

To validate these ranges, we compare against structurally verified analogs:

  • 1,5-Dimethyl-1H-pyrazole-4-carbaldehyde: MP 60 °C. (The addition of Iodine adds mass/rigidity → Increases MP).

  • 3-iodo-1-methyl-1H-pyrazole-4-carbaldehyde: Solid, MP 118-120 °C. (Removal of C5-Methyl reduces steric bulk slightly, but the range remains consistent).

Expert Insight: Researchers should expect an off-white to yellow solid. If the substance appears as an oil, it is likely impure (solvent entrapment) or a supercooled liquid; recrystallization from Hexane/Ethyl Acetate is recommended.

Synthetic Pathway & Purification

The synthesis of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde requires precise regiochemical control. The most robust route involves the Vilsmeier-Haack formylation of a pre-iodinated pyrazole or the iodination of the aldehyde.

Recommended Route: Iodination of the Aldehyde Scaffold

This route is preferred for scale-up as it avoids the handling of volatile iodinated intermediates early in the synthesis.

Step 1: Vilsmeier-Haack Formylation

Reaction of 1,5-dimethylpyrazole with POCl₃/DMF to yield 1,5-dimethyl-1H-pyrazole-4-carbaldehyde.

Step 2: Regioselective Iodination

Electrophilic iodination using N-Iodosuccinimide (NIS) or I₂/HIO₃. Since C4 is blocked by the aldehyde, the electrophile is directed to the C3 position.

SynthesisPathway Start 1,5-Dimethylpyrazole (Liquid) Intermediate 1,5-Dimethyl-1H-pyrazole- 4-carbaldehyde (MP: 60°C) Start->Intermediate POCl3, DMF (Vilsmeier-Haack) 0°C to 80°C Product 3-iodo-1,5-dimethyl-1H- pyrazole-4-carbaldehyde (Target) Intermediate->Product NIS, CH3CN Reflux (Electrophilic Subst.)

Figure 1: Synthetic workflow for the regioselective preparation of the target compound.

Experimental Determination Protocols

For researchers verifying the identity of a synthesized batch, follow these self-validating protocols.

Protocol A: Melting Point Determination (Capillary Method)

Objective: Determine purity and phase transition temperature.

  • Preparation: Dry the sample under high vacuum (0.1 mbar) at 40°C for 4 hours to remove solvent traces (solvent depression can lower MP by 5-10°C).

  • Loading: Pack 2-3 mm of solid into a glass capillary.

  • Ramp: Heat rapidly to 80°C, then reduce ramp rate to 1°C/min .

  • Observation: Record the temperature of onset (first liquid drop) and clear point (complete liquefaction).

    • Acceptance Criteria: A range < 2°C indicates >98% purity.

Protocol B: Boiling Point Estimation (Micro-Distillation)

Objective: Purify crude oil/solid.

  • Do not attempt atmospheric distillation. The compound will likely decompose before boiling (>300°C).

  • Vacuum Distillation: Use a Kugelrohr or short-path distillation apparatus.

    • Expected BP: 130–145 °C at 0.5 mmHg.

    • Procedure: Slowly increase oven temperature while maintaining vacuum. Collect the fraction that solidifies upon cooling in the receiver bulb.

Applications in Drug Discovery

This compound is a "privileged scaffold" in medicinal chemistry.

  • Suzuki-Miyaura Coupling: The C3-Iodine bond is highly reactive toward boronic acids, allowing the installation of aryl/heteroaryl groups.

  • Reductive Amination: The C4-Aldehyde is a versatile handle for introducing amine solubilizing groups.

  • Fragment-Based Drug Design (FBDD): Its defined geometry and capability for dual-vector growth make it an excellent core for library generation.

References

  • GuideChem. (2025). Chemical Properties of 3-iodo-1,5-dimethylpyrazole-4-carbaldehyde (CAS 1946813-69-9). Retrieved from

  • ChemicalBook. (2025). Product List: 3-iodo-1,5-dimethyl-1H-Pyrazole. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 847285: 1,3-dimethyl-1H-pyrazole-4-carbaldehyde. Retrieved from

  • Arkivoc. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives. Retrieved from

  • Thermo Fisher Scientific. (2025). Safety Data Sheet: Pyrazole Derivatives. Retrieved from

Foundational

Strategic Utilization of 3-Iodo-Pyrazole Intermediates in Drug Discovery

The following technical guide details the therapeutic potential, synthesis, and strategic application of 3-iodo-pyrazole intermediates. Executive Summary In the landscape of nitrogen-rich heterocycles, the pyrazole ring...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the therapeutic potential, synthesis, and strategic application of 3-iodo-pyrazole intermediates.

Executive Summary

In the landscape of nitrogen-rich heterocycles, the pyrazole ring is a privileged scaffold, appearing in FDA-approved drugs such as Celecoxib , Crizotinib , and Ruxolitinib . While 4-substituted pyrazoles (derived from the easily accessible 4-iodopyrazole) dominate the kinase inhibitor space, 3-iodo-pyrazole intermediates offer a distinct geometric vector for chemical space exploration.

This guide addresses the technical barriers that have historically limited the use of 3-iodo-pyrazoles: ambivalent regioselectivity during alkylation and reductive dehalogenation during cross-coupling. By mastering these intermediates, medicinal chemists can access 1,3-disubstituted and 1,3,5-trisubstituted scaffolds that are orthogonal to standard libraries.

The 3-Iodo Advantage: Geometric & Electronic Profiling

Vector Analysis

The 3-position of the pyrazole ring offers a bond vector of approximately 140° relative to the N1-substituent, compared to the 170° linear orientation of the 4-position. This "bent" geometry is critical for:

  • Loop Binders: Accessing solvent-exposed regions in kinase ATP pockets.

  • Fragment Linking: Connecting pharmacophores in GPCR ligands where a non-linear core is required to induce conformational changes.

Reactivity Profile (3-I vs. 4-I)
Feature4-Iodopyrazole3-Iodopyrazole
Synthesis Direct electrophilic iodination (

). Very Easy.
Indirect (Sandmeyer) or Cyclization. Moderate difficulty.
Nucleophilicity High (C4 is electron-rich).Lower (C3 is electron-deficient).
Suzuki Coupling Excellent reactivity.[1]Prone to dehalogenation (reduction to C-H).
Regiochemistry Symmetric (if N-unsubstituted).Asymmetric; N-alkylation yields separable regioisomers.

Synthesis & Scalability: The Sandmeyer Protocol

Unlike 4-iodopyrazole, 3-iodopyrazole cannot be made via direct iodination of pyrazole due to the electronic bias of the ring (C4 is the nucleophilic site). The most robust, scalable method is the Sandmeyer reaction starting from commercially available 3-aminopyrazole.

Experimental Protocol: Synthesis of 3-Iodo-1H-pyrazole

Objective: Convert 3-aminopyrazole to 3-iodo-1H-pyrazole on a multigram scale.

Reagents:

  • 3-Aminopyrazole (1.0 eq)[2]

  • Sodium Nitrite (

    
    , 1.2 eq)
    
  • Potassium Iodide (KI, 1.5 eq)

  • Hydrochloric Acid (6M HCl)

  • Solvent: Water (

    
    )
    

Step-by-Step Methodology:

  • Diazotization: Dissolve 3-aminopyrazole (8.3 g, 100 mmol) in 6M HCl (50 mL) and cool to -5°C in an ice/salt bath.

  • Nitrite Addition: Add a solution of

    
     (8.3 g, 120 mmol) in water (20 mL) dropwise, maintaining internal temperature < 0°C. Stir for 30 minutes. Critical: Ensure complete diazotization to avoid triazene byproducts.
    
  • Iodination: Carefully add a solution of KI (24.9 g, 150 mmol) in water (30 mL) dropwise. Caution: Vigorous evolution of nitrogen gas (

    
    ) will occur.
    
  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Workup: Neutralize with solid

    
     to pH 7. Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with 10% 
    
    
    
    (to remove excess iodine) and brine.
  • Purification: Recrystallize from Ethanol/Water or purify via silica flash chromatography (Hexane/EtOAc).

  • Yield: Typical isolated yield is 60-75%.

The "Killer" Challenge: Regioselective N-Alkylation

The most common failure mode in using 3-iodopyrazole is the formation of inseparable mixtures of N1- and N2-alkylated products.

  • N1-Alkylation: Yields 1-alkyl-3-iodopyrazole . (The "Remote" isomer).

  • N2-Alkylation: Yields 1-alkyl-5-iodopyrazole . (The "Proximal" isomer).

Controlling the Regiochemical Switch

Sterics and electronics dictate the ratio. For 3-iodopyrazole, the bulky iodine atom sterically hinders the adjacent nitrogen (N2), generally favoring N1-alkylation (formation of the 1,3-isomer).

Decision Matrix for Alkylation Conditions:

Desired IsomerReagentsMechanismSelectivity (Approx)
1,3-Isomer (Remote)

, DMF, Alkyl Halide
Thermodynamic Control>10:1 (Favored)
1,5-Isomer (Proximal)Mitsunobu (ROH,

, DEAD)
Kinetic/Steric ControlVariable (often favors 1,3 still)
1,5-Isomer (Alternative)Use 3-nitro precursor, alkylate, then reduce/SandmeyerRoute DesignExclusive 1,5
Visualization of Regioselectivity

The following diagram illustrates the divergent synthesis pathways dependent on alkylation choice.

G Start 3-Aminopyrazole Intermediate 3-Iodo-1H-pyrazole (Tautomeric Mix) Start->Intermediate Sandmeyer (NaNO2, KI) N1_Path N1-Alkylation (Sterically Favored) Intermediate->N1_Path R-X, K2CO3 N2_Path N2-Alkylation (Sterically Hindered) Intermediate->N2_Path Minor Pathway Product_13 1-Alkyl-3-Iodopyrazole (Major Product) N1_Path->Product_13 Product_15 1-Alkyl-5-Iodopyrazole (Minor Product) N2_Path->Product_15 Downstream Kinase Inhibitors (1,3-Disubstituted) Product_13->Downstream Suzuki Coupling

Caption: Divergent regiochemical pathways for 3-iodopyrazole functionalization. Standard basic alkylation favors the 1,3-isomer.

Cross-Coupling & The Dehalogenation Trap[3]

A critical technical nuance is that 3-iodopyrazoles are prone to reductive dehalogenation during Suzuki-Miyaura coupling.

The Mechanism of Failure

The oxidative addition of Pd(0) into the C-I bond is fast. However, the resulting Pd(II) species is electron-deficient. In the presence of:

  • Alcoholic solvents (EtOH, MeOH)

  • Hydride sources (excess base, trace water) The Pd-Aryl species undergoes transmetalation with a hydride (or

    
    -hydride elimination from the ligand/solvent) followed by reductive elimination, replacing the Iodine with Hydrogen.
    
Optimized Coupling Protocol (Self-Validating)

To suppress dehalogenation, use a non-protic system with a bulky, electron-rich ligand.

Recommended Conditions:

  • Catalyst:

    
     or 
    
    
    
    /XPhos.
  • Solvent: 1,4-Dioxane or Toluene (Anhydrous). Avoid Ethanol.

  • Base:

    
     (Solid, anhydrous) or 
    
    
    
    .
  • Temperature: 80-90°C.

Validation Step: Monitor the reaction by LCMS for the mass of the de-iodo byproduct (M-126). If observed >5%, immediately lower temperature and switch to a strictly anhydrous setup.

Therapeutic Applications: Case Studies

Kinase Inhibitor Design (CDK2/Cyclin A)

3-substituted pyrazoles mimic the adenine ring of ATP.

  • Scaffold: 1,3-Diarylpyrazole.[3]

  • Synthesis: 3-iodo-1-phenylpyrazole coupled with 4-aminophenylboronic acid.

  • Result: The 3-aryl moiety projects into the hydrophobic pocket (Gatekeeper region), while the 1-phenyl group orients towards the solvent front.

Divergent Library Synthesis Workflow

The following workflow demonstrates how to use the 3-iodo intermediate to generate diverse libraries.

Workflow Core 3-Iodo-1-Methylpyrazole Rxn1 Sonogashira Coupling (Alkynes) Core->Rxn1 Rxn2 Suzuki-Miyaura (Boronic Acids) Core->Rxn2 Rxn3 Heck Reaction (Alkenes) Core->Rxn3 Lib1 3-Alkynyl Pyrazoles (Rigid Linkers) Rxn1->Lib1 Pd(PPh3)2Cl2, CuI Lib2 3-Aryl Pyrazoles (Biaryl Scaffolds) Rxn2->Lib2 Pd(dppf)Cl2, K3PO4 Lib3 3-Alkenyl Pyrazoles (Michael Acceptors) Rxn3->Lib3 Pd(OAc)2, P(o-tol)3

Caption: Divergent functionalization of the 3-iodo core to access distinct chemical space.

References

  • Synthesis of 3-Iodo-1H-pyrazole via Sandmeyer : Arkivoc. 2014; (vi): 54-71. "Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification." Link

  • Regioselectivity of Pyrazole Alkylation : Journal of Organic Chemistry. 2017; 82(15). "Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles." Link

  • Dehalogenation in Suzuki Coupling : Journal of Organic Chemistry. 2017; 82(2): 1136–1142. "The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction." Link

  • Medicinal Chemistry of Pyrazoles : European Journal of Medicinal Chemistry. 2014; 85: 310-344. "Pyrazole derivatives: A worthy insight into its biology and chemistry." Link

  • Crizotinib Synthesis (Comparative 4-iodo context) : Bioorganic & Medicinal Chemistry Letters. 2009; 19(11): 3050-3054. "Discovery of a novel class of potent, selective, and orally bioavailable ALK inhibitors." Link

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocols for 3-Iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Executive Summary The compound 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a critical heterocyclic building block, particularly valuable in the design of p38 MAP kinase inhibitors and other ATP-competitive kinase l...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The compound 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a critical heterocyclic building block, particularly valuable in the design of p38 MAP kinase inhibitors and other ATP-competitive kinase ligands. Its structural uniqueness lies in the orthogonal reactivity it offers: an electrophilic aldehyde at C4 for condensation reactions (e.g., reductive amination, Knoevenagel) and a C3-iodide handle ready for palladium-catalyzed cross-couplings (Suzuki, Sonogashira).

Achieving this specific substitution pattern is non-trivial. Direct electrophilic iodination of 1,5-dimethylpyrazole preferentially targets the C4 position, yielding the wrong isomer. Conversely, direct formylation of 1,5-dimethylpyrazole blocks the C4 position, deactivating the ring toward subsequent iodination.

This guide details the "Sandmeyer-Vilsmeier Strategy," a robust, field-proven 3-step protocol that circumvents these regioselectivity issues by installing the iodine atom before the formyl group via diazonium chemistry.

Retrosynthetic Analysis & Strategy

The synthesis is designed to overcome the natural propensity of the pyrazole ring to undergo electrophilic substitution at C4.

  • Disconnection 1 (C4-Formyl): The aldehyde is installed last using Vilsmeier-Haack conditions. This requires the C4 position to be open and the ring sufficiently electron-rich.

  • Disconnection 2 (C3-Iodide): The iodine is installed via a Sandmeyer reaction from an amine. This allows for "unnatural" regioselectivity, placing the halogen at C3.

  • Starting Material: The sequence begins with the cyclization of 3-aminocrotononitrile and methylhydrazine to form the 3-amino-pyrazole core.

Retrosynthesis Target 3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde Intermediate1 3-iodo-1,5-dimethyl- 1H-pyrazole Target->Intermediate1 Vilsmeier-Haack (Formylation) Intermediate2 3-amino-1,5-dimethyl- 1H-pyrazole Intermediate1->Intermediate2 Sandmeyer (Diazotization/Iodination) Start 3-Aminocrotononitrile + Methylhydrazine Intermediate2->Start Cyclocondensation

Figure 1: Retrosynthetic logic flow prioritizing regiocontrol.

Detailed Experimental Protocols

Step 1: Synthesis of 3-Amino-1,5-dimethyl-1H-pyrazole

Objective: Construct the pyrazole core with a nitrogen handle at C3. Reaction Type: Cyclocondensation.

  • Reagents:

    • 3-Aminocrotononitrile (1.0 equiv)

    • Methylhydrazine (1.1 equiv)

    • Ethanol (Solvent, 5 vol)

    • HCl (conc., catalytic)

Protocol:

  • Setup: Charge a 3-neck round-bottom flask (RBF) with ethanol and 3-aminocrotononitrile.

  • Addition: Cool the solution to 0–5 °C. Add methylhydrazine dropwise over 30 minutes, maintaining internal temperature <10 °C (Exothermic).

  • Cyclization: Add catalytic concentrated HCl (0.05 equiv). Heat the mixture to reflux (78 °C) for 4–6 hours. Monitor by TLC (10% MeOH in DCM).

  • Workup: Cool to room temperature. Concentrate under reduced pressure to remove ethanol.

  • Isolation: Dissolve the residue in water and basify with 10% NaOH to pH 10. Extract with Ethyl Acetate (3x). Dry combined organics over

    
    , filter, and concentrate.[1]
    
  • Purification: Recrystallize from Isopropyl Ether/Hexanes if necessary, though the crude is often sufficient (>95% purity).

    • Expected Yield: 75–85%[2]

    • Appearance: Off-white to pale yellow solid.

Step 2: Regioselective Iodination (Sandmeyer Reaction)

Objective: Convert the C3-amino group to a C3-iodo group. Reaction Type: Radical-Nucleophilic Substitution (Diazotization).

  • Reagents:

    • 3-Amino-1,5-dimethyl-1H-pyrazole (1.0 equiv)

    • Sodium Nitrite (

      
      , 1.2 equiv)
      
    • Potassium Iodide (

      
      , 1.5 equiv)
      
    • Sulfuric Acid (

      
      , 20% aq. solution, 10 vol)
      

Protocol:

  • Diazotization: Suspend the amine in 20%

    
     in a beaker/flask. Cool to -5 °C using an ice/salt bath.
    
  • Nitrite Addition: Dissolve

    
     in minimal water. Add this solution dropwise to the amine suspension, keeping temperature below 0 °C . Stir for 30 min at 0 °C. The solution should become clear/yellowish (diazonium salt formation).
    
  • Iodination: Dissolve

    
     in water (2 vol). Add this solution slowly to the cold diazonium mixture.
    
  • Decomposition: Allow the mixture to warm to room temperature slowly, then heat to 50 °C for 1 hour to ensure complete nitrogen evolution.

  • Quench: Cool to RT. Neutralize carefully with saturated

    
     or 
    
    
    
    .
  • Workup: Extract with DCM (3x). Wash the organic layer with 10% Sodium Thiosulfate (

    
    ) to remove excess iodine (purple color disappears).
    
  • Purification: Silica gel column chromatography (Hexanes:EtOAc gradient).

    • Expected Yield: 60–70%

    • Key QC Parameter: Absence of starting amine (LCMS).

Step 3: Vilsmeier-Haack Formylation

Objective: Install the aldehyde at the activated C4 position. Reaction Type: Electrophilic Aromatic Substitution.[3][4]

  • Reagents:

    • 3-Iodo-1,5-dimethyl-1H-pyrazole (1.0 equiv)

    • Phosphorus Oxychloride (

      
      , 3.0 equiv)
      
    • Dimethylformamide (DMF, 5.0 equiv - acts as reagent and solvent)

Protocol:

  • Vilsmeier Reagent Formation: In a dry flask under

    
    , cool DMF to 0 °C. Add 
    
    
    
    dropwise over 20 minutes. Stir for 30 min at 0 °C to form the chloroiminium salt (white precipitate or suspension may form).
  • Substrate Addition: Dissolve the 3-iodopyrazole in minimal DMF and add it to the Vilsmeier reagent at 0 °C.

  • Reaction: Warm to room temperature, then heat to 80–90 °C for 4–8 hours.

    • Note: The iodine at C3 deactivates the ring slightly, requiring higher temperatures than non-iodinated pyrazoles.

  • Hydrolysis: Cool the mixture to RT. Pour slowly onto crushed ice/water (Exothermic!). Stir for 1 hour to hydrolyze the iminium intermediate to the aldehyde.

  • Neutralization: Adjust pH to ~7–8 using 5M NaOH or solid

    
    .
    
  • Isolation: The product often precipitates as a solid. Filter and wash with water. If no precipitate, extract with DCM.

  • Purification: Recrystallization from Ethanol/Water or column chromatography (EtOAc/Hexanes).

    • Expected Yield: 70–80%

    • Final Appearance: White to pale yellow solid.

Analytical Data & QC Specifications

ParameterSpecificationMethod
Appearance White to pale yellow crystalline solidVisual
Purity >98.0%HPLC (254 nm)
MS (ESI) [M+H]+ = 250.97LC-MS
1H NMR Aldehyde (-CHO) singlet at ~9.8–10.0 ppmDMSO-d6 / CDCl3
Regiochemistry NOE correlation between N-Me and C5-MeNOESY NMR

Key NMR Signals (Expected):

  • 
     9.92 (s, 1H, CHO)
    
  • 
     3.85 (s, 3H, N-CH3)
    
  • 
     2.60 (s, 3H, C5-CH3)
    
  • Note: Lack of aromatic proton signals confirms full substitution.

Process Workflow Diagram

Workflow cluster_0 Step 1: Ring Construction cluster_1 Step 2: Sandmeyer Iodination cluster_2 Step 3: Vilsmeier-Haack Formylation S1 3-Aminocrotononitrile + Methylhydrazine S1_Process Reflux in EtOH (Cyclization) S1->S1_Process S1_Prod 3-Amino-1,5-dimethylpyrazole S1_Process->S1_Prod S2_Reagents NaNO2 / H2SO4 then KI S1_Prod->S2_Reagents S2_Process Diazotization (0°C) Iodine displacement (50°C) S2_Reagents->S2_Process S2_Prod 3-Iodo-1,5-dimethylpyrazole S2_Process->S2_Prod S3_Reagents POCl3 / DMF (Vilsmeier Reagent) S2_Prod->S3_Reagents S3_Process Electrophilic Subst. (90°C) Hydrolysis S3_Reagents->S3_Process Final 3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde S3_Process->Final

Figure 2: Step-by-step chemical transformation workflow.

Troubleshooting & Optimization

  • Issue: Low Yield in Step 2 (Sandmeyer).

    • Cause: Diazonium salt instability or side reactions.

    • Fix: Ensure temperature is strictly <0 °C during nitrite addition. Add urea to quench excess nitrous acid before adding KI if gas evolution is uncontrollable.

  • Issue: Incomplete Formylation (Step 3).

    • Cause: Deactivation by Iodine.

    • Fix: Increase temperature to 100 °C or use a sealed tube. Ensure

      
       is fresh and distilled.
      
  • Issue: Regioisomer Contamination.

    • Cause: Impure starting materials or wrong hydrazine isomer.

    • Fix: Verify the regiochemistry of the Step 1 product. The 1,5-dimethyl isomer is thermodynamically favored but 1,3-dimethyl can form. The 1,5-isomer has a distinct NOE between the N-methyl and C-methyl groups.

Safety Information

  • Methylhydrazine: Highly toxic, potential carcinogen, and flammable. Handle in a fume hood with double gloves.

  • POCl3: Reacts violently with water releasing HCl gas. Quench with extreme caution into ice.

  • Sodium Nitrite: Oxidizer; toxic if ingested.

References

  • Synthesis of 3-Amino-1,5-dimethylpyrazole

    • Source: Organic Syntheses, Coll. Vol. 3, p. 513 (1955); Vol. 24, p. 64 (1944). (Adapted for methylhydrazine).
    • URL:

  • Sandmeyer Reaction on Heterocycles

    • Title: A convenient synthetic route for preparation of valuable synthetic intermediates - 1-(1-ethoxyethyl)-3-iodo-1H-pyrazole derivatives.[5][6]

    • Source: Arkivoc 2014 (vi) 54-71.[5][6]

    • URL:[Link]

  • Vilsmeier-Haack Formylation of Pyrazoles

    • Title: Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions.
    • Source: Semantic Scholar / Relevant Chemical Literature.[1][4][7]

    • URL:[Link]

  • General Reactivity of Pyrazoles

    • Title: Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.
    • Source: Arkivoc 2011 (i) 196-225.
    • URL:[Link]

Sources

Application

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Authored by: A Senior Application Scientist Introduction: The Strategic Importance of Pyrazole Scaffolds The pyrazole nucleus is a cornerstone of modern medicinal chemistry and drug development.[1][2] This five-membered...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Pyrazole Scaffolds

The pyrazole nucleus is a cornerstone of modern medicinal chemistry and drug development.[1][2] This five-membered heterocyclic motif is a prevalent feature in a multitude of commercialized pharmaceuticals and agrochemicals, valued for its unique electronic properties and its ability to engage in various biological interactions. The synthesis of highly functionalized pyrazoles is, therefore, a critical endeavor for the discovery of new bioactive molecules. Among the myriad of synthetic strategies, the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction has emerged as a particularly powerful and versatile tool for the construction of carbon-carbon bonds, enabling the direct arylation and vinylation of the pyrazole core.[2][3][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the Suzuki-Miyaura coupling to a valuable and functionalized building block: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde . We will delve into the mechanistic underpinnings of the reaction, provide a detailed, field-proven protocol, and discuss the critical parameters that ensure a successful and reproducible synthesis.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura reaction is a Nobel Prize-winning methodology that facilitates the formation of a C-C bond between an organohalide (or triflate) and an organoboron compound, typically a boronic acid or its ester derivative.[3][5] The reaction is catalyzed by a Palladium(0) species and requires a base to activate the organoboron reagent. The generally accepted catalytic cycle proceeds through three fundamental steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde, forming a square-planar Pd(II) complex.

  • Transmetalation: The organic moiety from the boronic acid (activated by the base to form a more nucleophilic boronate species) is transferred to the palladium center, displacing the halide.[6]

  • Reductive Elimination: The two organic partners on the palladium complex couple and are expelled, forming the desired product and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

Diagram of the Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle cluster_boron Pd0 Pd(0)Ln OxAdd Oxidative Addition PdII_Aryl Ar-Pd(II)L2-I OxAdd->PdII_Aryl Transmetalation Transmetalation PdII_Diaryl Ar-Pd(II)L2-Ar' Transmetalation->PdII_Diaryl RedElim Reductive Elimination RedElim->Pd0 Product Ar-Ar' RedElim->Product BoronicAcid Ar'-B(OH)2 Boronate [Ar'-B(OH)3]⁻ BoronicAcid->Boronate Base Base (e.g., K3PO4) Base->Boronate Boronate->Transmetalation ArylIodide Ar-I (3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde) ArylIodide->OxAdd

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of related pyrazole halides and triflates.[1][3] Given that carbon-iodine bonds are generally more reactive than carbon-triflate bonds in oxidative addition, these conditions are expected to be highly effective.

Materials and Reagents
ReagentCAS NumberSupplier (Example)Notes
3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehydeN/ACustom SynthesisStarting material. Ensure purity (>98%) by NMR or LC-MS.
Phenylboronic Acid98-80-6Sigma-AldrichExample coupling partner. Other aryl- or vinylboronic acids can be used.
Tetrakis(triphenylphosphine)palladium(0)14221-01-3Strem ChemicalsCatalyst. Handle in a fume hood. Air-sensitive to some extent, store under inert atmosphere.
Potassium Phosphate, tribasic (K₃PO₄)7778-53-2Acros OrganicsAnhydrous base is crucial for reaction efficiency.
1,4-Dioxane123-91-1Fisher ScientificAnhydrous solvent. Use from a freshly opened bottle or a solvent purification system.
Deionized Water7732-18-5N/ADegassed.
Diethyl Ether60-29-7VWRFor extraction.
Brine (Saturated NaCl solution)7647-14-5N/AFor washing during workup.
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9J.T. BakerFor drying the organic phase.
Reaction Workflow Diagram

Workflow start Start reagents 1. Add Reactants to Flask - 3-iodo-pyrazole-carbaldehyde - Arylboronic Acid - K₃PO₄ start->reagents solvent 2. Add Solvent & Catalyst - 1,4-Dioxane/Water - Pd(PPh₃)₄ reagents->solvent degas 3. Degas Mixture (Argon sparging) solvent->degas heat 4. Heat Reaction (e.g., 80-100 °C) degas->heat monitor 5. Monitor Progress (TLC or LC-MS) heat->monitor workup 6. Aqueous Workup - Cool to RT - Dilute with Water - Extract with Ether monitor->workup Upon completion purify 7. Purify Product (Column Chromatography) workup->purify product Final Product (3-aryl-1,5-dimethyl-1H- pyrazole-4-carbaldehyde) purify->product

Caption: Experimental workflow for the Suzuki-Miyaura coupling.

Step-by-Step Protocol
  • Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and anhydrous potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv.).

    • Expertise & Experience: Using a slight excess of the boronic acid (1.1-1.5 equiv.) can help drive the reaction to completion, especially if the boronic acid is prone to homocoupling or protodeboronation. Anhydrous K₃PO₄ is an effective base for activating the boronic acid without being overly harsh on sensitive functional groups like the aldehyde.[3]

  • Solvent and Catalyst Addition: Evacuate and backfill the flask with an inert atmosphere (e.g., Argon or Nitrogen). Add 1,4-dioxane (8 mL) and degassed deionized water (2 mL). Finally, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

    • Trustworthiness: The use of a dioxane/water solvent system is common and effective for Suzuki couplings, as it helps to dissolve both the organic and inorganic reagents.[1] The catalyst loading of 1-5 mol% is typical for this type of transformation.

  • Degassing: Subject the reaction mixture to three cycles of vacuum/inert gas backfill to ensure all oxygen is removed. Oxygen can oxidize the Pd(0) catalyst, leading to catalyst deactivation and lower yields.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

    • Expertise & Experience: The optimal temperature may vary depending on the specific boronic acid used. A good starting point is 90 °C.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting 3-iodo-pyrazole is consumed (typically 4-12 hours).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with deionized water (20 mL) and transfer to a separatory funnel. Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

    • Trustworthiness: This standard aqueous workup effectively separates the organic product from the inorganic salts and water-soluble byproducts.

  • Purification: Combine the organic extracts, wash with brine (20 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 3-aryl-1,5-dimethyl-1H-pyrazole-4-carbaldehyde.

Discussion of Key Experimental Choices

  • Catalyst System: Tetrakis(triphenylphosphine)palladium(0) is a reliable and commercially available catalyst for a wide range of Suzuki couplings.[3] For more challenging substrates, or to achieve lower catalyst loadings, more advanced catalyst systems involving bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) in combination with a Pd(II) precatalyst like Pd(OAc)₂ could be explored.

  • The Role of the Base: The base is critical for the transmetalation step. It reacts with the boronic acid to form a more nucleophilic boronate species ([Ar-B(OH)₃]⁻), which then transfers its organic group to the palladium center.[6] The choice of base can significantly affect the reaction outcome. While K₃PO₄ is an excellent general-purpose base, other options like Na₂CO₃, Cs₂CO₃, or even organic bases can be screened for optimization.

  • Solvent Choice: The solvent mixture must be capable of dissolving, to some extent, all reaction components. Aprotic polar solvents like dioxane, THF, or DME, often with the addition of water, are standard. The water component is believed to play a beneficial role in the transmetalation step.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and reliable method for the synthesis of 3-aryl-1,5-dimethyl-1H-pyrazole-4-carbaldehydes from the corresponding 3-iodo precursor. By carefully controlling the reaction parameters—particularly the choice of catalyst, base, and solvent, and by maintaining an inert atmosphere—researchers can achieve high yields of the desired products. The protocol provided herein serves as a robust starting point for the synthesis of a diverse library of pyrazole derivatives, facilitating further exploration in drug discovery and materials science.

References

  • Arbačiauskienė, E., Martynaitis, V., Krikštolaitytė, S., Holzer, W., & Šačkus, A. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ARKIVOC, 2011(11), 1-21. [Link]

  • Suzuki, A. (1982). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Pure and Applied Chemistry, 54(11), 2329-2342. [Link]

  • Li, W., et al. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(4), 614-618. [Link]

  • Amatore, C., Jutand, A., & Le Duc, G. (2011). Kinetic data for the transmetalation in the Suzuki–Miyaura reaction. Chemistry–A European Journal, 17(8), 2492-2503. [Link]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

  • Fustero, S., Sánchez-Roselló, M., Barrio, P., & Simón-Fuentes, A. (2011). From 2000 to Mid-2010: a fruitful decade for the synthesis of pyrazoles. Chemical reviews, 111(11), 6984-7034. [Link]

  • Saeed, A., et al. (2018). Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. Bioorganic chemistry, 79, 293-300. [Link]

  • Dvorak, C. A., et al. (2005). Palladium-catalyzed coupling of pyrazole triflates with arylboronic acids. The Journal of organic chemistry, 70(10), 4188-4190. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient catalyst for the Suzuki-Miyaura coupling of 2-pyridyl halides and triflates. Angewandte Chemie International Edition, 46(28), 5359-5363. [Link]

Sources

Method

Schiff base formation with 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Application Note: Schiff Base Formation with 3-Iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Executive Summary This guide details the optimized protocol for synthesizing Schiff bases (imines) using 3-iodo-1,5-dimethyl-1H-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Schiff Base Formation with 3-Iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Executive Summary

This guide details the optimized protocol for synthesizing Schiff bases (imines) using 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde as the electrophilic precursor. Unlike simple aromatic aldehydes, this substrate presents unique steric and electronic challenges due to the bulky iodine atom at position C3 and the methyl group at C5 flanking the reactive aldehyde. This application note addresses these challenges, offering a robust, self-validating methodology suitable for drug discovery workflows, particularly for generating ligands for coordination chemistry or precursors for Suzuki-Miyaura cross-coupling.

Introduction & Strategic Value

The pyrazole scaffold is ubiquitous in medicinal chemistry (e.g., Celecoxib, Viagra). The specific derivative 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a "privileged intermediate" for two reasons:

  • The Iodine Handle: The C3-iodine allows for late-stage diversification via Palladium-catalyzed cross-coupling (Sonogashira, Suzuki) after the Schiff base has been formed or complexed with a metal.

  • Steric Modulation: The iodine atom exerts a significant steric influence on the adjacent C4-formyl group, potentially stabilizing the resulting imine against hydrolysis compared to less hindered analogs.

However, this steric crowding requires tailored reaction conditions to drive the equilibrium toward the product.

Reaction Mechanism & Thermodynamics

The formation of the Schiff base follows a reversible acid-catalyzed condensation pathway.

Key Mechanistic Insight: The reaction proceeds via a carbinolamine intermediate. For this specific pyrazole, the dehydration step is often the rate-determining factor due to the electron-rich nature of the pyrazole ring (which stabilizes the protonated carbonyl) and the steric bulk of the iodine atom hindering the approach of the amine.

  • Catalyst: Glacial Acetic Acid (AcOH) is preferred over strong mineral acids to prevent protonation of the pyrazole nitrogens, which would deactivate the ring.

  • Water Management: As an equilibrium process (

    
    ), removal of water is critical. While ethanol reflux is standard, using a molecular sieve trap or azeotropic distillation (toluene) is recommended for weakly nucleophilic amines.
    
Pathway Visualization

SchiffBaseMechanism Start Aldehyde + Amine (R-NH2) Protonation Carbonyl Activation (H+ Catalyst) Start->Protonation AcOH Attack Nucleophilic Attack (Sterically Hindered by 3-Iodo) Protonation->Attack Carbinolamine Carbinolamine Intermediate Attack->Carbinolamine Dehydration Dehydration (-H2O) Carbinolamine->Dehydration Slow Step Dehydration->Carbinolamine Reversible (+H2O) Product Schiff Base (Imine) Dehydration->Product

Figure 1: Acid-catalyzed mechanism highlighting the reversible nature and the critical dehydration step.[1]

Experimental Protocol

Materials Required
  • Substrate: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (Purity >97%).

  • Amine: 1.0 - 1.2 equivalents (e.g., Aniline, 4-aminophenol, or aliphatic diamines).

  • Solvent: Absolute Ethanol (EtOH) or Methanol (MeOH). Note: Use Toluene for unreactive amines.

  • Catalyst: Glacial Acetic Acid (AcOH).[2]

  • Drying Agent: Anhydrous

    
     or 4Å Molecular Sieves.
    
Step-by-Step Methodology

1. Preparation of the Reaction Mixture

  • Dissolve 1.0 mmol of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde in 15 mL of absolute ethanol in a round-bottom flask.

  • Critical Check: Ensure the aldehyde is fully dissolved. Gentle heating (40°C) may be required due to the lipophilicity added by the iodine.

  • Add 1.0 - 1.1 mmol of the primary amine.

  • Add 2-3 drops of Glacial Acetic Acid.

2. Reflux and Monitoring

  • Equip the flask with a reflux condenser and a drying tube (CaCl2) to exclude atmospheric moisture.

  • Reflux the mixture at 78-80°C.

  • Timeframe: Due to the steric bulk of the 3-Iodo group, reaction times are typically 4–8 hours , longer than standard benzaldehyde reactions.

  • Validation (TLC): Monitor using Silica Gel TLC plates (Solvent: Hexane/Ethyl Acetate 7:3).

    • Aldehyde Rf:[1] ~0.4 - 0.6 (visualize with UV or DNP stain).

    • Schiff Base Rf: Typically higher (less polar) or distinctively colored if conjugated.

3. Isolation and Purification

  • Method A (Precipitation): If the product precipitates upon cooling, filter the solid and wash with cold ethanol.

  • Method B (Ice Pour): If no precipitate forms, pour the reaction mixture into 50 mL of crushed ice/water with vigorous stirring. The Schiff base should precipitate as a solid.

  • Recrystallization: Purify the crude solid by recrystallizing from hot Ethanol or an Ethanol/DMF mixture.

Purification Decision Tree

PurificationLogic Start Reaction Complete (TLC Check) Cool Cool to RT Start->Cool Precipitate Precipitate formed? Cool->Precipitate Filter Filter & Wash (Cold EtOH) Precipitate->Filter Yes IcePour Pour into Crushed Ice Precipitate->IcePour No Recryst Recrystallize (EtOH/DMF) Filter->Recryst Solidify Solid formed? IcePour->Solidify Solidify->Filter Yes Extract Extract with DCM Dry & Evaporate Solidify->Extract No (Oily) Extract->Recryst

Figure 2: Logical workflow for the isolation of pyrazole-based Schiff bases.

Characterization & Data Interpretation

To certify the product, compare the spectral data against the precursor. The disappearance of the aldehyde signal is the primary indicator of success.

FeaturePrecursor (Aldehyde)Product (Schiff Base)Notes

H NMR (DMSO-

)
Singlet

9.80 – 9.95 ppm
Singlet

8.50 – 8.80 ppm
The azomethine proton (-CH=N-) is shielded relative to the aldehyde.
IR Spectroscopy Strong band ~1670–1680 cm

(C=O)
Medium band ~1610–1630 cm

(C=N)
The carbonyl stretch must disappear completely.
Appearance White/Pale Yellow SolidYellow/Orange/Brown SolidConjugation extension typically deepens the color.
Solubility Soluble in CHCl

, DMSO
Soluble in DMSO, DMF; less in EtOHSchiff bases are often less soluble in alcohols than the aldehyde.

Specific Structural Confirmation:

  • 3-Iodo Influence: The iodine atom does not show in

    
    H NMR but significantly affects the Carbon NMR. Look for the C3-I carbon signal around 80–90 ppm  (upfield due to the heavy atom effect of Iodine).
    
  • Methyl Groups:

    • N-Me: ~3.7 – 3.8 ppm (Singlet).

    • C-Me: ~2.4 – 2.6 ppm (Singlet).

Applications & Biological Relevance

Biological Activity

Schiff bases derived from 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde have shown potential in:

  • Antimicrobial Agents: The iodine atom enhances lipophilicity, potentially aiding cell membrane penetration against S. aureus and E. coli [1, 2].

  • Enzyme Inhibition: Analogous structures have been reported as inhibitors of

    
    -amylase, relevant for anti-diabetic research [1].
    
Synthetic Utility (Cross-Coupling)

This Schiff base is a "bifunctional" ligand precursor.

  • Coordination: The

    
     nitrogen of the imine and the N2 of the pyrazole can act as chelating sites for transition metals (Cu, Ni, Co).
    
  • Post-Complexation Modification: The C3-Iodo position remains active for Palladium-catalyzed coupling. This allows researchers to synthesize a metal complex first, and then attach a fluorophore or targeting group via the iodine handle without disrupting the coordination sphere [3, 4].

References

  • El-Mekabaty, A., et al. (2024). "Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic and Cytotoxic Agents." Molecules. Available at: [Link]

  • Potapov, A. S., et al. (2014).[1] "Synthesis of 1-Ethylpyrazole-4-carbaldehydes... and Schiff Bases Derived Therefrom." Russian Journal of General Chemistry. Available at: [Link]

  • Vedsso, A., et al. (2014). "Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction." Arkivoc. Available at: [Link]

Sources

Application

Precision Functionalization of 3-Iodo-1,5-Dimethylpyrazole: A Strategic Guide

Topic: Functionalization of C-3 Iodine in 1,5-Dimethyl Pyrazoles Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals Executive Summary & Strategic...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Functionalization of C-3 Iodine in 1,5-Dimethyl Pyrazoles Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Executive Summary & Strategic Importance

The 1,5-dimethylpyrazole scaffold is a privileged substructure in medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors (e.g., Janus kinase and B-Raf inhibitors) and agrochemicals. While electrophilic substitution naturally favors the electron-rich C-4 position, the C-3 position offers a unique vector for extending chemical space into the solvent-exposed regions of protein binding pockets.

However, functionalizing C-3 via a pre-installed iodine handle (3-iodo-1,5-dimethylpyrazole) presents distinct mechanistic challenges compared to standard phenyl halides. The electron-rich nature of the pyrazole ring renders the C-I bond less prone to oxidative addition by Pd(0) species compared to electron-deficient arenes. Furthermore, the N1-methyl and C5-methyl groups impose specific steric and electronic boundary conditions that necessitate tailored catalytic systems.

This guide provides field-proven protocols to overcome these barriers, focusing on high-fidelity Cross-Coupling (Suzuki, Sonogashira, Buchwald-Hartwig) and Metal-Halogen Exchange methodologies.

Mechanistic Analysis & Decision Framework

The Electronic Mismatch

The primary hurdle in coupling 3-iodo-1,5-dimethylpyrazole is the electronic mismatch .

  • Substrate: Electron-rich heterocycle

    
     Increases electron density at the C-I bond 
    
    
    
    Slows down Oxidative Addition .
  • Catalyst Requirement: To compensate, the Pd catalyst requires ligands that are electron-rich (to boost nucleophilicity of Pd(0)) and bulky (to facilitate reductive elimination).

Structural Considerations (1,5-Dimethyl Pattern)
  • N1-Methyl: Prevents catalyst poisoning by eliminating the acidic N-H proton, making this substrate more compatible with Pd-catalysis than unprotected pyrazoles.

  • C5-Methyl: While distal to C-3, it locks the conformation and prevents potential N2-coordination to the metal center by steric shielding of the "back" of the molecule.

Workflow Decision Tree

Use the following logic to select the optimal synthetic pathway.

Reaction_Selector Start Target Moiety at C-3 Aryl Aryl / Heteroaryl (C-C Bond) Start->Aryl Alkynyl Alkyne (C-C Bond) Start->Alkynyl Amine Amine / Amide (C-N Bond) Start->Amine Electrophile Aldehyde / Ketone / Acid (C-C Bond) Start->Electrophile Suzuki Protocol A: Suzuki-Miyaura (Boronic Acids) Aryl->Suzuki Standard Sono Protocol B: Sonogashira (Terminal Alkynes) Alkynyl->Sono Standard Buchwald Protocol C: Buchwald-Hartwig (Amines) Amine->Buchwald High Difficulty LiEx Protocol D: Li-Halogen Exchange (Trapping w/ Electrophile) Electrophile->LiEx Cryogenic

Figure 1: Strategic Decision Tree for functionalizing 3-iodo-1,5-dimethylpyrazole.

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond)

Objective: Installation of aryl or heteroaryl groups.[1] Challenge: Sluggish oxidative addition due to electron-rich pyrazole. Solution: Use of Buchwald Precatalysts (Gen 2/3) or Pd(dppf)Cl2 to enhance turnover.

ParameterStandard ConditionOptimized Condition (Difficult Substrates)
Catalyst Pd(PPh₃)₄ (5 mol%)XPhos Pd G2 or Pd(dppf)Cl₂·DCM (2-5 mol%)
Base Na₂CO₃ (2.0 equiv)K₃PO₄ or Cs₂CO₃ (2-3 equiv)
Solvent DME / H₂O (3:1)1,4-Dioxane / H₂O (4:1) or Toluene/H₂O
Temp 80–90 °C100–110 °C (Microwave preferred)

Step-by-Step Procedure:

  • Charge: To a microwave vial (or Schlenk tube), add 3-iodo-1,5-dimethylpyrazole (1.0 equiv), Aryl Boronic Acid (1.2–1.5 equiv), and Base (K₃PO₄, 2.0 equiv).

  • Solvent: Add 1,4-Dioxane/Water (4:1 ratio, 0.1 M concentration relative to pyrazole).

  • Degas: Sparge with Argon for 5–10 minutes. Critical: Oxygen poisons the active Pd(0) species.

  • Catalyst: Add XPhos Pd G2 (2–5 mol%) quickly under Argon flow. Cap immediately.

  • Reaction: Heat to 100 °C for 2–4 hours (thermal) or 30 mins at 110 °C (microwave).

  • Workup: Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.

  • Purification: Flash chromatography. (Note: Pyrazoles can streak; add 1% Et₃N to eluent if necessary).

Protocol B: Sonogashira Coupling (Alkynylation)

Objective: Introduction of alkyne linkers. Challenge: Homocoupling of the alkyne (Glaser coupling) and catalyst poisoning by the pyrazole nitrogens. Solution: High catalyst loading and rigorous exclusion of O₂.

Step-by-Step Procedure:

  • Charge: Add 3-iodo-1,5-dimethylpyrazole (1.0 equiv), PdCl₂(PPh₃)₂ (5 mol%), and CuI (5 mol%) to a dry vial.

  • Atmosphere: Evacuate and backfill with Argon (3 cycles).

  • Solvent/Base: Add anhydrous THF (degassed) and Et₃N (3.0 equiv).

  • Reagent: Add the terminal alkyne (1.2 equiv) dropwise.

  • Reaction: Stir at 60 °C for 4–12 hours.

    • Note: If the reaction stalls, add fresh catalyst (2 mol%) and heat to 80 °C.

  • Workup: Filter through a Celite pad to remove Pd/Cu salts. Concentrate and purify.

Protocol C: Buchwald-Hartwig Amination (C-N Bond)

Objective: Direct amination (Anilines, aliphatic amines). Challenge: Extremely difficult on 3-iodo-pyrazoles due to competitive coordination of the pyrazole nitrogens to Pd and the electron-rich nature of the ring resisting nucleophilic attack. Solution: Use BrettPhos or RuPhos ligands which are specifically designed to prevent catalyst deactivation and facilitate coupling on hindered/deactivated substrates.

Step-by-Step Procedure:

  • Catalyst System: Use BrettPhos Pd G3 (2–5 mol%) for primary amines or RuPhos Pd G3 for secondary amines.

  • Base: NaOtBu (1.5 equiv) or LHMDS (2.0 equiv). Strong bases are required.[2]

  • Solvent: Anhydrous t-Amyl Alcohol or Toluene .

  • Execution:

    • Mix pyrazole, amine (1.2 equiv), and base in a glovebox or under strict Argon counterflow.

    • Add solvent and precatalyst.

    • Heat to 100–110 °C for 12–24 hours.

  • Troubleshooting: If conversion is low, switch to Pd₂(dba)₃ / tBuBrettPhos .

Protocol D: Lithium-Halogen Exchange (Electrophile Trapping)

Objective: Converting the C-I bond into a nucleophile (C-Li) to react with aldehydes, ketones, or CO₂. Challenge: The 1,5-dimethylpyrazole ring is prone to deprotonation at the C-5 methyl group (lateral lithiation) if the temperature is too high. Solution: Cryogenic conditions (-78 °C) and fast addition.

Step-by-Step Procedure:

  • Setup: Flame-dry a round-bottom flask under Argon. Add 3-iodo-1,5-dimethylpyrazole (1.0 equiv) and anhydrous THF.

  • Cooling: Cool to -78 °C (Dry ice/Acetone bath). Allow to equilibrate for 15 mins.

  • Exchange: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 10 minutes.

    • Observation: A color change (often yellow/orange) indicates formation of the lithio-species.

    • Timing: Stir for exactly 30–45 minutes at -78 °C. Do not warm up, or the lithium may migrate or deprotonate the methyl group.

  • Trapping: Add the electrophile (e.g., Benzaldehyde, DMF, CO₂) (1.2–1.5 equiv) neat or in THF solution.

  • Warming: Stir at -78 °C for 1 hour, then slowly warm to room temperature.

  • Quench: Add Sat. NH₄Cl solution.

Mechanistic Visualization: The Catalytic Cycle

The following diagram illustrates the critical "Electronic Mismatch" in the oxidative addition step and how bulky ligands (L) overcome it.

Catalytic_Cycle Pd0 L-Pd(0) Active Species OxAdd Oxidative Addition (Rate Limiting Step) Pd0->OxAdd + Substrate Complex_II Pd(II)-Ar-I Complex OxAdd->Complex_II Slow kinetics due to electronics Note CRITICAL: Electron-rich ligands (XPhos) accelerate OxAdd step. OxAdd->Note TransMet Transmetallation (Base + Boronic Acid) Complex_II->TransMet + Ar-B(OH)2 / Base RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Regeneration Product 3-Aryl-1,5-dimethylpyrazole RedElim->Product Substrate 3-Iodo-1,5-dimethylpyrazole (Electron Rich) Substrate->OxAdd

Figure 2: Catalytic cycle highlighting the rate-limiting oxidative addition for electron-rich pyrazoles.

References

  • Synthesis and Sonogashira Coupling of 3-Iodopyrazoles

    • Title: Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
    • Source: ARKIVOC, 2014(vi), 54-71.[3][4]

    • URL:[Link]

  • General Suzuki Coupling of Iodopyrazoles

    • Title: Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction.[5] (Note: Protocol adaptable for C-3).

    • Source: RHHZ (Chinese Chemical Letters/Journal), 2014.
    • URL:[Link]

  • C-H Functionalization vs Cross-Coupling

    • Title: Transition-metal-catalyzed C–H functionalization of pyrazoles.[4][5][6][7][8]

    • Source: Organic & Biomolecular Chemistry, 2020, 18, 6789.
    • URL:[Link]

  • Buchwald-Hartwig on Nitrogen Heterocycles

    • Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.[9]

    • Source: PMC / NIH, 2016.
    • URL:[Link]

  • Direct Arylation of Halopyrazoles

    • Title: Conditions for Palladium-Catalyzed Direct Arylations of 4-Bromo and 4-Iodo N-Substituted Pyrazoles.[7]

    • Source: RSC Advances, 2015.
    • URL:[Link]

Sources

Method

Wittig reaction conditions for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

An Application Guide to the Wittig Reaction: Stereoselective Olefination of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Abstract This technical guide provides a comprehensive overview and detailed protocols for conduc...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Wittig Reaction: Stereoselective Olefination of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Abstract

This technical guide provides a comprehensive overview and detailed protocols for conducting the Wittig reaction on 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde, a key heterocyclic building block in medicinal chemistry and materials science. The Wittig reaction is a powerful and widely utilized method for carbon-carbon double bond formation, converting aldehydes and ketones into alkenes with a high degree of regiocontrol.[1][2] This document outlines the core mechanistic principles, strategic considerations for controlling stereochemistry (E/Z isomerism), and step-by-step protocols for synthesizing both (E)- and (Z)-alkenes from the target pyrazole aldehyde. Furthermore, it addresses common challenges, such as the purification of the final product from the triphenylphosphine oxide byproduct, and offers practical troubleshooting advice for researchers in drug development and organic synthesis.

Strategic Overview: Mechanism and Stereochemical Control

The Wittig reaction proceeds through the nucleophilic addition of a phosphorus ylide (a Wittig reagent) to an aldehyde or ketone.[1][3] This initial step forms a transient four-membered ring intermediate known as an oxaphosphetane, which subsequently decomposes to yield the desired alkene and triphenylphosphine oxide (TPPO).[2] The immense stability of the phosphorus-oxygen double bond in TPPO is the thermodynamic driving force for this irreversible decomposition.[4]

The stereochemical outcome of the reaction—that is, the ratio of (E) to (Z) isomers in the resulting alkene—is not arbitrary. It is primarily dictated by the electronic nature of the substituent (R group) on the ylide, which classifies the ylide as non-stabilized, semi-stabilized, or stabilized.[5][6]

The Critical Choice: Ylide Classification

The choice of ylide is the single most important factor in determining the geometry of the resulting alkene.

  • Non-Stabilized Ylides: These ylides bear alkyl or other electron-donating groups (e.g., R = alkyl, H). They are highly reactive and typically generated and used in situ.[7] Under salt-free conditions, the reaction is kinetically controlled, proceeding rapidly through a less sterically hindered transition state to favor the formation of the cis-oxaphosphetane, which decomposes to the (Z)-alkene with high selectivity.[6][8][9]

  • Stabilized Ylides: When the R group is an electron-withdrawing group (EWG) such as an ester, ketone, or nitrile (e.g., R = CO₂Et), the negative charge on the ylide carbanion is delocalized and stabilized.[6][10] These ylides are less reactive and can often be isolated.[11] The initial cycloaddition becomes reversible, allowing the intermediates to equilibrate to the more thermodynamically stable trans-oxaphosphetane.[9] This leads to the predominant formation of the (E)-alkene .[3][5]

  • Semi-Stabilized Ylides: Ylides with aryl or vinyl substituents (e.g., R = Phenyl) fall between the two extremes. Their stereoselectivity is often poor, resulting in mixtures of (E) and (Z) isomers, and can be highly sensitive to reaction conditions.[3][7]

Table 1: Ylide Selection and Expected Stereochemical Outcome

Ylide TypeR Group on Ylide (Ph₃P=CHR)ReactivityPredominant ProductControlling Factor
Non-Stabilized Alkyl, HHigh(Z)-Alkene Kinetic Control
Stabilized -CO₂R, -COR, -CNLow(E)-Alkene Thermodynamic Control
Semi-Stabilized Phenyl, Vinyl, AllylModerate(E/Z) Mixture Condition Dependent
Key Reaction Variants for Enhanced Selectivity

For cases where the desired stereoisomer is not readily accessible, several modifications of the classical Wittig reaction can be employed:

  • Schlosser Modification: This powerful technique allows for the synthesis of (E)-alkenes from non-stabilized ylides, which would typically yield (Z)-alkenes.[1][12] It involves treating the intermediate betaine with a strong base like phenyllithium at low temperatures, followed by protonation, which inverts the stereochemistry prior to elimination.[9][13]

  • Horner-Wadsworth-Emmons (HWE) Reaction: The HWE reaction, a popular alternative, uses phosphonate esters instead of phosphonium salts.[14][15] The corresponding phosphonate carbanions are more nucleophilic than analogous Wittig ylides and almost exclusively produce (E)-alkenes .[16][17] A significant practical advantage is that the phosphate byproduct is water-soluble, greatly simplifying purification.[17]

General Experimental Procedures

This section details the foundational steps for preparing the necessary reagents and executing the Wittig reaction.

Diagram of the General Wittig Workflow

Wittig_Workflow cluster_prep Part A: Reagent Preparation cluster_reaction Part B: Olefination Reaction cluster_purification Part C: Purification AlkylHalide Alkyl Halide (R-CH₂-X) PhosphoniumSalt Phosphonium Salt (R-CH₂-P⁺Ph₃ X⁻) AlkylHalide->PhosphoniumSalt Sₙ2 Reaction PPh3 Triphenylphosphine (PPh₃) PPh3->PhosphoniumSalt Ylide Phosphorus Ylide (R-CH=PPh₃) PhosphoniumSalt->Ylide Deprotonation Base Strong Base (e.g., n-BuLi, NaH) Base->Ylide ReactionMix Reaction (Oxaphosphetane Formation) Ylide->ReactionMix Aldehyde Pyrazole Aldehyde Aldehyde->ReactionMix CrudeProduct Crude Product Mixture (Alkene + TPPO) ReactionMix->CrudeProduct Decomposition Purification Purification (e.g., Chromatography) CrudeProduct->Purification FinalAlkene Pure Alkene Product Purification->FinalAlkene TPPO TPPO Byproduct Purification->TPPO

Caption: General workflow for the Wittig reaction.

Protocol: Preparation of the Phosphonium Salt

This protocol describes the synthesis of the ylide precursor via an Sₙ2 reaction.[18]

  • Reagents & Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add triphenylphosphine (1.0 eq) and a suitable solvent (e.g., toluene or acetonitrile, ~2-3 M).

  • Addition: Add the desired primary or secondary alkyl halide (1.0-1.1 eq).

  • Reaction: Heat the mixture to reflux and monitor the reaction by TLC or ¹H NMR until the starting materials are consumed. The white, solid phosphonium salt will often precipitate from the solution.

  • Isolation: Cool the reaction mixture to room temperature, then further in an ice bath. Collect the solid precipitate by vacuum filtration.

  • Washing: Wash the solid with cold solvent (the same used for the reaction) or diethyl ether to remove any unreacted starting materials.

  • Drying: Dry the phosphonium salt under high vacuum. The salt is typically a stable, crystalline solid that can be stored for future use.

Application Protocol: Olefination of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

The following protocols are tailored for the reaction with the target pyrazole aldehyde. All operations should be conducted under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Protocol A: (Z)-Selective Synthesis using a Non-Stabilized Ylide

This protocol aims to maximize the yield of the (Z)-alkene by using a non-stabilized ylide (e.g., from ethyltriphenylphosphonium bromide) and a lithium-free base.

Materials and Reagents

ReagentM.W.Amount (mmol)Equivalents
Ethyltriphenylphosphonium Bromide371.251.21.2
Sodium bis(trimethylsilyl)amide (NaHMDS)183.371.21.2
3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde264.041.01.0
Anhydrous Tetrahydrofuran (THF)--As solvent

Procedure

  • Ylide Generation:

    • Add ethyltriphenylphosphonium bromide (1.2 eq) to an oven-dried, three-neck flask under an inert atmosphere.

    • Add anhydrous THF to create a suspension (~0.2 M).

    • Cool the suspension to -78 °C using a dry ice/acetone bath.

    • Slowly add NaHMDS (1.2 eq, as a solution in THF or solid) to the suspension. The mixture will turn a characteristic deep orange or red color, indicating ylide formation.

    • Allow the mixture to stir at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 30 minutes.

  • Reaction with Aldehyde:

    • Prepare a solution of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (1.0 eq) in a minimal amount of anhydrous THF.

    • Cool the ylide solution back down to -78 °C.

    • Slowly add the aldehyde solution dropwise via syringe.

    • After the addition is complete, allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight.

  • Quenching and Work-up:

    • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

    • Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

Protocol B: (E)-Selective Synthesis using a Stabilized Ylide

This protocol is designed to favor the (E)-alkene by using a stabilized ylide, such as one derived from ethyl (triphenylphosphoranylidene)acetate.

Materials and Reagents

ReagentM.W.Amount (mmol)Equivalents
Ethyl (triphenylphosphoranylidene)acetate348.381.11.1
3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde264.041.01.0
Anhydrous Toluene--As solvent

Procedure

  • Setup:

    • Add 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (1.0 eq) and ethyl (triphenylphosphoranylidene)acetate (1.1 eq) to a round-bottom flask under an inert atmosphere.

    • Add anhydrous toluene to dissolve the reagents (~0.2 M).

  • Reaction:

    • Heat the reaction mixture to 80-100 °C. Stabilized ylides are less reactive and often require elevated temperatures.

    • Monitor the reaction progress by TLC. The reaction is typically complete within 12-24 hours.

  • Work-up:

    • Cool the reaction to room temperature.

    • Concentrate the mixture directly under reduced pressure to remove the solvent. The crude product can then be taken directly to purification.

Purification: The TPPO Challenge

A persistent challenge in Wittig reactions is the removal of the triphenylphosphine oxide (TPPO) byproduct.[4] TPPO often has a similar polarity to the desired alkene product, making separation by standard column chromatography difficult.[19]

Diagram of the Wittig Reaction Mechanism

Caption: Simplified mechanism of the Wittig reaction.

Table 2: Comparison of Purification Methods

MethodPrincipleAdvantagesDisadvantages
Flash Chromatography Differential adsorption on silica gel.Widely applicable; good for moderate polarity differences.Can be ineffective if polarities are too similar; may require multiple columns.[19]
Crystallization Difference in solubility between product and TPPO.Can provide very pure material; scalable.Product must be crystalline; requires finding a suitable solvent system.[20]
Chemical Conversion Convert TPPO to a salt (e.g., with MgCl₂ or oxalyl chloride) to alter its solubility.[21]Highly effective; simplifies separation.Adds an extra step to the work-up; requires careful handling of reagents.
Recommended Protocol: Purification by Flash Chromatography
  • Adsorb Sample: Dissolve the crude product in a minimal amount of dichloromethane and add a small amount of silica gel. Evaporate the solvent to obtain a dry, free-flowing powder.

  • Prepare Column: Prepare a silica gel column using a non-polar solvent system (e.g., hexane/ethyl acetate). The exact ratio will depend on the polarity of the product and must be determined by TLC analysis.

  • Load and Elute: Carefully load the adsorbed sample onto the top of the column. Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

  • Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

Troubleshooting Guide

ProblemPossible Cause(s)Suggested Solution(s)
No Reaction / Low Conversion 1. Incomplete ylide formation (inactive base, wet solvent/glassware). 2. Ylide is too stable for the aldehyde (especially with stabilized ylides). 3. Aldehyde is sterically hindered or has degraded.1. Ensure all reagents and glassware are scrupulously dry. Use a freshly opened or titrated base. 2. Increase reaction temperature or switch to a more reactive ylide or HWE reagent. 3. Check the purity of the starting aldehyde.
Poor Stereoselectivity 1. For (Z)-selectivity: Presence of lithium salts. 2. For (E)-selectivity: Reaction did not reach thermodynamic equilibrium. 3. Use of a semi-stabilized ylide.1. Use a sodium or potassium base (e.g., NaHMDS, KHMDS) to generate the ylide. 2. Increase reaction time and/or temperature. 3. Consider using the Schlosser modification or HWE reaction for unambiguous E-selectivity.
Complex Mixture of Products 1. Aldehyde decomposition or polymerization under basic conditions.[12] 2. Side reactions involving the iodo-substituent (unlikely under these conditions but possible).1. Add the aldehyde solution slowly at low temperature to the ylide. Avoid excess base. 2. Analyze byproducts by MS and NMR to identify potential side reactions.

References

  • Schlosser Modification - SynArchive. Available at: [Link]

  • Wipf, P. (2007). The Wittig Reaction. Chem 2320 Lecture Notes. Available at: [Link]

  • Wittig Reaction - Organic Chemistry Portal. Available at: [Link]

  • Wittig reaction - Wikipedia. Available at: [Link]

  • Wittig Reaction - Dalal Institute. Available at: [Link]

  • A convenient and mild chromatography-free method for the purification of the products of Wittig and Appel reactions - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Wittig reaction purification for products with very low polarity - Taylor & Francis Online. Available at: [Link]

  • WITTIG REACTION | MECHANISM - AdiChemistry. Available at: [Link]

  • Understanding Stabilized and Unstabilized Ylides: A Chemical Perspective - Oreate AI Blog. Available at: [Link]

  • Schlosser Modification - Organic Chemistry Portal. Available at: [Link]

  • The Wittig Reaction - Organic Chemistry Tutor. Available at: [Link]

  • What is the stereoselectivity of Wittig's reaction? - Quora. Available at: [Link]

  • Wittig Reaction, Example, Mechanism, and Stereochemistry. - PSIBERG. Available at: [Link]

  • 19.12: Nucleophilic Addition of Phosphorus Ylides- The Wittig Reaction - Chemistry LibreTexts. Available at: [Link]

  • Wittig Reaction - Examples and Mechanism - Master Organic Chemistry. Available at: [Link]

  • The Wittig Reaction: Synthesis of Alkenes - Concordia College. Available at: [Link]

  • Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides - PMC - NIH. Available at: [Link]

  • Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems - MDPI. Available at: [Link]

  • (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction - PMC. Available at: [Link]

  • Horner–Wadsworth–Emmons reaction - Wikipedia. Available at: [Link]

  • The Wittig Reaction - Chemistry LibreTexts. Available at: [Link]

  • Wittig Reaction - Common Conditions. Available at: [Link]

  • Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction - Organic Chemistry Portal. Available at: [Link]

  • Horner-Wadsworth-Emmons reaction | PPTX - Slideshare. Available at: [Link]

  • Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions - ResearchGate. Available at: [Link]

  • Synthesis and Activity of Pyrazole Carbaldehydes. ARKIVOC. Available at: [Link]

  • Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. - ACS Publications. Available at: [Link]

  • The Wittig Reaction - Chemistry LibreTexts. Available at: [Link]

Sources

Application

Application Note: Strategic Redox Transformations of Halogenated Pyrazole Scaffolds

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It focuses on the chemoselective redox transformations of 3-iodo-1,5-dimethyl-1H-pyrazole-4-c...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a high-level technical guide for medicinal chemists and process development scientists. It focuses on the chemoselective redox transformations of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde , a versatile scaffold in the synthesis of kinase inhibitors and anti-inflammatory agents.

Executive Summary

The 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde scaffold represents a "privileged structure" in drug discovery. The C4-aldehyde serves as a critical divergence point, while the C3-iodide provides a handle for downstream cross-coupling (Suzuki-Miyaura, Sonogashira). However, the presence of the iodine atom requires careful selection of redox reagents to prevent hydrodehalogenation (loss of iodine) or oxidative degradation of the electron-rich pyrazole ring.

This guide details three validated pathways:

  • Chemo-selective Oxidation to the carboxylic acid (Pinnick conditions).

  • Mild Reduction to the primary alcohol (Borohydride conditions).

  • Reductive Amination for library generation.

Pathway Visualization

The following diagram illustrates the divergent synthesis pathways, highlighting the critical reagents required to maintain scaffold integrity.

RedoxPathways cluster_legend Key Considerations Start 3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde Acid Carboxylic Acid (Amide Coupling Precursor) Start->Acid Oxidation NaClO2, NaH2PO4 (Pinnick) Alcohol Primary Alcohol (Ether/Halide Precursor) Start->Alcohol Reduction NaBH4, MeOH Amine Secondary Amine (Library Generation) Start->Amine Reductive Amination R-NH2, STAB Warning Avoid LiAlH4 (Risk of De-iodination)

Figure 1: Divergent redox pathways for the pyrazole aldehyde scaffold. Note the exclusion of harsh reductants to preserve the C3-iodide.

Protocol A: Chemoselective Oxidation (Pinnick)

Target: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid Mechanism: Chlorite-based oxidation (Lindgren/Kraus modification).

Rationale

Traditional oxidants like KMnO₄ or Jones Reagent are often too harsh for electron-rich heterocycles, leading to ring cleavage or over-oxidation. The Pinnick oxidation is the gold standard here because it operates under mild acidic conditions (pH 3–5) and is strictly aldehyde-selective, leaving the C3-iodide and the pyrazole ring intact.

Reagents & Materials[1][2][3][4][5][6][7][8][9][10]
  • Substrate: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (1.0 equiv)

  • Oxidant: Sodium Chlorite (NaClO₂, 80% tech grade) (1.5 – 2.0 equiv)

  • Scavenger: 2-Methyl-2-butene (iso-amylene) (10–15 equiv)

  • Buffer: Sodium Dihydrogen Phosphate (NaH₂PO₄) (1.5 equiv)

  • Solvent: t-Butanol / Water (3:1 v/v) or THF / Water (1:1 v/v)

Step-by-Step Procedure
  • Preparation: Dissolve the aldehyde (10 mmol) in t-BuOH (30 mL) and Water (10 mL).

  • Scavenger Addition: Add 2-methyl-2-butene (10 mL). Note: This scavenges the hypochlorous acid (HOCl) by-product, preventing chlorination of the pyrazole ring.

  • Buffer Addition: Add NaH₂PO₄ (15 mmol) to the stirring solution.

  • Oxidant Addition: Dissolve NaClO₂ (15 mmol) in water (5 mL) and add it dropwise over 15 minutes. The solution may turn pale yellow.

  • Reaction: Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC or LC-MS (Target M+H ≈ 267).

  • Work-up:

    • Quench with saturated aqueous Na₂SO₃ (careful, exothermic).

    • Acidify to pH 3 with 1N HCl.

    • Extract with Ethyl Acetate (3x).

    • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: The crude acid is often pure enough for coupling. If necessary, recrystallize from Ethanol/Water.

Protocol B: Mild Reduction to Alcohol

Target: (3-iodo-1,5-dimethyl-1H-pyrazol-4-yl)methanol Reagent: Sodium Borohydride (NaBH₄)

Rationale

While Lithium Aluminum Hydride (LiAlH₄) is a potent reducer, it poses a significant risk of lithium-halogen exchange , potentially removing the iodine atom. NaBH₄ is milder, chemoselective for aldehydes over esters/amides, and perfectly safe for aryl iodides.

Step-by-Step Procedure
  • Solvation: Dissolve the aldehyde (10 mmol) in Methanol (MeOH) (40 mL). Cool to 0°C (ice bath).

  • Addition: Add NaBH₄ (1.2 equiv, 12 mmol) portion-wise over 10 minutes. Caution: Hydrogen gas evolution.

  • Reaction: Allow the mixture to warm to RT and stir for 1 hour.

  • Quench: Add Acetone (2 mL) or 1N HCl dropwise to destroy excess hydride.

  • Work-up: Remove MeOH under reduced pressure. Dissolve residue in Ethyl Acetate and wash with water.

  • Isolation: Dry and concentrate. The resulting solid is typically a white crystalline powder.

Protocol C: Reductive Amination

Target: 4-(Aminomethyl)-pyrazole derivatives Reagent: Sodium Triacetoxyborohydride (STAB)

Rationale

Reductive amination allows for the rapid expansion of SAR (Structure-Activity Relationship) libraries. STAB is preferred over NaBH₃CN (toxic cyanide risk) and NaBH₄ (too strong, reduces aldehyde before imine forms). STAB allows for "one-pot" formation of the imine and subsequent reduction.

Step-by-Step Procedure
  • Imine Formation: In a vial, mix the aldehyde (1.0 equiv) and the primary/secondary amine (1.1 equiv) in 1,2-Dichloroethane (DCE) or THF.

  • Catalyst (Optional): If the amine is unreactive, add 1 drop of Acetic Acid (AcOH) to catalyze imine formation. Stir for 30 mins.

  • Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

  • Reaction: Stir at RT for 4–16 hours.

  • Work-up: Quench with saturated aqueous NaHCO₃. Extract with DCM.

  • Purification: Flash chromatography is usually required (DCM/MeOH gradient).

Comparison of Methods (Data Summary)

ParameterPinnick OxidationNaBH₄ ReductionReductive Amination (STAB)
Target Product Carboxylic AcidPrimary AlcoholSecondary/Tertiary Amine
Key Reagent NaClO₂ / NaH₂PO₄NaBH₄NaBH(OAc)₃
Solvent System t-BuOH / H₂OMeOH or EtOHDCE or THF
Iodine Stability ExcellentExcellentExcellent
Typical Yield 85–95%90–98%70–90%
Major Risk Chlorination (if no scavenger)Over-reduction (rare)Bis-alkylation (if 1° amine used)

References

  • Pinnick Oxidation Mechanism & Scope

    • Lindgren, B. O.; Nilsson, T. Acta Chem. Scand.1973, 27, 888.
    • Raheem, K. S.; Botting, N. P.
  • Pyrazole Synthesis & Reactivity

    • Vilsmeier-Haack Formylation of Pyrazoles: Organic Syntheses, Coll. Vol. 4, p. 831.
    • "Synthesis of substituted-3-iodo-1H-pyrazole derivatives." Arkivoc2014 , (vi), 54-71.[1]

  • Reductive Amination Protocols

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." J. Org. Chem.1996 , 61, 3849-3862.

Sources

Method

heterocyclic scaffold synthesis starting from iodinated pyrazole aldehydes

Application Note: Orthogonal Assembly of Heterocyclic Scaffolds from Iodinated Pyrazole Aldehydes Strategic Overview The 4-iodo-1H-pyrazole-3-carbaldehyde scaffold represents a "privileged intermediate" in medicinal chem...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Orthogonal Assembly of Heterocyclic Scaffolds from Iodinated Pyrazole Aldehydes

Strategic Overview

The 4-iodo-1H-pyrazole-3-carbaldehyde scaffold represents a "privileged intermediate" in medicinal chemistry due to its high density of orthogonal reactive sites. It offers a unique tripartite reactivity profile:

  • C4-Iodide: An excellent handle for transition-metal catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Heck).

  • C3-Aldehyde: A versatile electrophile for condensations, reductive aminations, and multicomponent reactions (MCRs).

  • N1-Proton: A nucleophilic site amenable to alkylation or use as a directing group.

This Application Note details a validated workflow for transforming this precursor into Pyrazolo[4,3-c]pyridine fused systems. This route utilizes a Sonogashira coupling / 6-endo-dig cyclization cascade , a methodology chosen for its atom economy and ability to rapidly generate kinase-inhibitor-like scaffolds.

Divergent Reaction Pathways (Logic Flow)

The following diagram illustrates the strategic decision tree for utilizing 4-iodopyrazole-3-carbaldehyde. We focus here on Pathway A (Fused Ring Construction).

G Start 4-Iodo-1H-pyrazole- 3-carbaldehyde PathA Pathway A: Fused Ring Synthesis Start->PathA PathB Pathway B: Decorated Scaffold Start->PathB Sono Sonogashira Coupling (C4-Alkynylation) PathA->Sono Pd(PPh3)2Cl2, CuI Suzuki Suzuki Coupling (C4-Arylation) PathB->Suzuki Inter 4-Alkynyl-pyrazole- 3-carbaldehyde Sono->Inter RedAm Reductive Amination (C3-CHO) Suzuki->RedAm Cyclize Cyclocondensation (NH3/R-NH2) Inter->Cyclize t-BuNH2 or NH4OAc ProdA Pyrazolo[4,3-c]pyridine Cyclize->ProdA 6-endo-dig ProdB 4-Aryl-3-aminomethyl pyrazole RedAm->ProdB

Figure 1: Strategic divergence. Pathway A (Red) creates fused heterocyclic systems via an alkyne intermediate. Pathway B (Green) creates sequentially decorated pyrazoles.

Critical Experimental Considerations (E-E-A-T)

Why this Route? (Causality)

The synthesis of Pyrazolo[4,3-c]pyridines is traditionally difficult, often requiring harsh conditions to close the pyridine ring. By starting with the ortho-disposed iodide and aldehyde:

  • Sonogashira First: We install the alkyne at C4 before touching the aldehyde. The aldehyde is robust enough to survive standard Sonogashira conditions (unlike unprotected amines).

  • Cyclization Mechanism: The subsequent reaction with a primary amine forms an imine (Schiff base) at C3. The nitrogen lone pair then attacks the C4-alkyne in a 6-endo-dig fashion, driven by the formation of the aromatic pyridine ring. This is thermodynamically favorable and avoids the need for strong acids.

Catalyst Selection
  • PdCl₂(PPh₃)₂ (Bis-triphenylphosphine palladium(II) dichloride): Selected for its stability and efficiency in Sonogashira couplings involving electron-deficient heterocycles.

  • CuI (Copper Iodide): Essential co-catalyst for the transmetallation step.

  • Base: Triethylamine (Et₃N) serves as both solvent and base, sequestering the HI byproduct.

Detailed Protocols

Protocol A: Sonogashira Coupling (Synthesis of Intermediate)

Objective: Install the alkyne handle at C4 without degrading the C3-aldehyde.

Reagents:

  • 4-Iodo-1H-pyrazole-3-carbaldehyde (1.0 equiv)

  • Terminal Alkyne (e.g., Phenylacetylene) (1.2 equiv)

  • PdCl₂(PPh₃)₂ (0.05 equiv)

  • CuI (0.02 equiv)

  • Triethylamine (Et₃N) / DMF (1:4 ratio)

Procedure:

  • Setup: Charge a dried Schlenk tube or microwave vial with 4-iodo-1H-pyrazole-3-carbaldehyde (1.0 mmol, 222 mg), PdCl₂(PPh₃)₂ (35 mg), and CuI (4 mg).

  • Inertion: Evacuate and backfill with Argon (x3) to remove O₂ (Crucial to prevent Glaser homocoupling of the alkyne).

  • Addition: Add anhydrous DMF (4 mL) and Et₃N (1 mL) via syringe. Add the terminal alkyne (1.2 mmol) last.

  • Reaction: Stir at 60°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 2:1). The aldehyde spot (usually lower R_f than alkyne) will disappear.

  • Workup: Dilute with EtOAc (20 mL), wash with water (2 x 10 mL) and brine. Dry over Na₂SO₄.[1]

  • Purification: Flash chromatography on silica gel. (Note: The product, 4-(phenylethynyl)-1H-pyrazole-3-carbaldehyde, is stable but should be stored under Argon).

Quantitative Data Expectations:

ParameterValueNotes
Typical Yield75–88%Lower yields if O₂ is present (homocoupling).
Reaction Time4–6 hMicrowave irradiation (80°C, 30 min) can accelerate this.
Key NMR Signal~10.1 ppmAldehyde proton (-CHO) should remain a singlet.[2]
Protocol B: Cyclocondensation to Pyrazolo[4,3-c]pyridine

Objective: Close the pyridine ring using ammonia or a primary amine.

Reagents:

  • 4-Alkynyl-pyrazole-3-carbaldehyde (from Protocol A) (1.0 equiv)

  • Ammonium Acetate (NH₄OAc) (excess, 5.0 equiv) OR Primary Amine (1.2 equiv)

  • Solvent: Ethanol (EtOH) or DMF[3]

Procedure:

  • Setup: In a pressure tube, dissolve the 4-alkynyl-aldehyde (0.5 mmol) in EtOH (3 mL).

  • Reagent: Add NH₄OAc (2.5 mmol, 192 mg).

  • Reaction: Seal the tube and heat to 100°C for 12 hours.

    • Mechanism:[4][5][6][7] The NH₃ (generated in situ) condenses with the aldehyde to form an imine. The imine nitrogen attacks the alkyne (activated by heat/protic solvent) to close the ring.

  • Workup: Cool to room temperature. The product often precipitates. If not, remove solvent in vacuo, redissolve in CH₂Cl₂, and wash with NaHCO₃.

  • Purification: Recrystallization from EtOH or column chromatography (DCM/MeOH 95:5).

Visualizing the Pathway:

Reaction Step1 Aldehyde + Amine (Condensation) Step2 Imine Intermediate Step1->Step2 - H2O Step3 6-endo-dig Cyclization Step2->Step3 Heat / Acid Cat. Final Fused Pyrazolo[4,3-c]pyridine Step3->Final Isomerization

Figure 2: Mechanistic flow of the cyclocondensation step.

Troubleshooting & Expert Insights

  • Issue: Incomplete Sonogashira Coupling.

    • Insight: The pyrazole NH is acidic. If the base is too weak or the amount is insufficient, the pyrazolate anion may form and poison the Pd catalyst.

    • Fix: Protect the N1 position (e.g., with THP or Boc) before the sequence if yields are low. However, the protocols above usually work with unprotected NH if Et₃N is in excess.

  • Issue: Cyclization Fails (Aldehyde remains).

    • Insight: The imine formation is reversible.

    • Fix: Add molecular sieves (4Å) to the reaction mixture to sequester water, pushing the equilibrium toward the imine.

  • Issue: Regioselectivity (5-endo-dig vs 6-endo-dig).

    • Insight: While 6-endo-dig is favored for forming the pyridine ring, steric bulk on the alkyne can influence the outcome. Using CuI in the cyclization step (5 mol%) can catalyze the ring closure specifically toward the 6-membered ring.

References

  • Nobel Prize Committee. "Palladium-Catalyzed Cross Couplings in Organic Synthesis." NobelPrize.org. 2010. [Link]

  • Hassan, J., et al. "Aryl-Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction." Chemical Reviews, 102(5), 1359-1470. [Link]

  • Vutla, A., et al. "Iodine-Mediated One-Pot Synthesis of 1,4,5-Substituted Pyrazoles."[6] New Journal of Chemistry, RSC.[8] [Link]

  • El-Enany, M. M., et al. "Synthesis and Antitumor Activity of Novel Pyrazolo[1,5-a]pyrimidine Derivatives."[9] European Journal of Chemistry, 2(3), 331-336. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical support for the purification of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde, a key intermediate in pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the purification of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde, a key intermediate in pharmaceutical synthesis. As Senior Application Scientists, we have compiled our expertise to address common challenges and provide robust, validated protocols to ensure the high purity of your compound.

Troubleshooting and FAQs

This section addresses frequently encountered issues during the purification of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde.

Question 1: My crude product is an oil and won't solidify. How can I proceed with purification?

Answer: Oiling out is a common problem. Here are a few strategies to induce crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the solvent-air interface. The microscopic scratches can provide nucleation sites for crystal growth.

  • Seed Crystals: If you have a small amount of pure, solid material from a previous batch, add a tiny crystal to the oil. This will act as a template for crystallization.

  • Solvent Adjustment: Your compound may be too soluble in the current solvent. Try slowly adding a "poor" solvent (an anti-solvent) in which your compound is less soluble, until turbidity persists. Common anti-solvents for pyrazole derivatives include n-hexane or water.[1][2] Allow the mixture to stand, and cool it slowly.

Question 2: I'm seeing a persistent impurity with a similar Rf to my product on the TLC plate. How can I improve separation during column chromatography?

Answer: Co-elution of impurities with similar polarity is a frequent challenge.[3] Here’s how to troubleshoot:

  • Optimize the Mobile Phase: A slight adjustment in solvent polarity can significantly impact separation.

    • If using a hexane/ethyl acetate system, try decreasing the proportion of the more polar solvent (ethyl acetate) to increase the retention time of your compound on the silica gel and potentially resolve the impurity.[3]

    • Consider adding a small percentage of a third solvent with a different polarity, such as dichloromethane or a trace amount of triethylamine if your impurity is acidic.

  • Dry Loading: Instead of loading your sample dissolved in a small amount of the mobile phase, try dry loading.[3] Dissolve your crude product in a volatile solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully loaded onto the top of your column, which often leads to sharper bands and better separation.[3]

  • Change the Stationary Phase: If optimizing the mobile phase doesn't work, consider using a different stationary phase. Alumina can be a good alternative to silica gel for the purification of some nitrogen-containing heterocycles.[2][4]

Question 3: My purified compound is yellow to brown, but the literature reports it as a white or off-white solid. What could be the cause?

Answer: A colored product often indicates the presence of trace impurities, which could be residual iodine or decomposition products.

  • Charcoal Treatment: Dissolve your compound in a suitable hot solvent and add a small amount of activated charcoal. The charcoal will adsorb colored impurities. Hot filter the solution to remove the charcoal and then allow the solution to cool for recrystallization.

  • Washing: If the discoloration is minor, you may be able to remove it by washing the solid product with a cold, non-polar solvent like n-hexane.

  • Check for Decomposition: The aldehyde functional group can be susceptible to oxidation. Ensure your purification and storage conditions are under an inert atmosphere (nitrogen or argon) if possible.

Question 4: Can I purify this compound without using column chromatography?

Answer: Yes, if the impurity profile allows for it, recrystallization is a viable alternative.[2]

  • Single Solvent Recrystallization: Find a solvent in which the compound is sparingly soluble at room temperature but highly soluble when hot. Ethanol, isopropanol, or ethyl acetate are good starting points.[2][5]

  • Two-Solvent Recrystallization: If a suitable single solvent cannot be found, a binary solvent system can be effective.[1] Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes cloudy.[1] Heat the mixture until it becomes clear again, and then allow it to cool slowly. A common and effective system for iodo-pyrazole derivatives is a mixture of ethyl acetate and n-hexane.[6]

Detailed Purification Protocols

Below are step-by-step methodologies for the most common and effective purification techniques for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde.

Protocol 1: Flash Column Chromatography

This is the most versatile method for purifying the title compound, especially when dealing with multiple impurities.[4]

Materials:

  • Crude 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

  • Silica gel (230-400 mesh)[3]

  • n-Hexane (HPLC grade)

  • Ethyl acetate (HPLC grade)

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • Glass column

  • Collection tubes

Procedure:

  • TLC Analysis:

    • Dissolve a small amount of the crude product in ethyl acetate or dichloromethane.

    • Spot the solution on a TLC plate and develop it in a chamber with a hexane:ethyl acetate solvent system (e.g., start with a 4:1 ratio).

    • Visualize the spots under a UV lamp (254 nm). The goal is to find a solvent system that gives your product an Rf value of approximately 0.3 and good separation from impurities.

  • Column Packing:

    • Prepare a slurry of silica gel in n-hexane.

    • Pour the slurry into the column and allow the silica to settle, ensuring a level bed.

    • Drain the excess solvent until it is just above the silica bed. Never let the column run dry.[7]

  • Sample Loading:

    • Wet Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Carefully apply the solution to the top of the silica bed using a pipette.

    • Dry Loading (Recommended for better separation): Dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent. Carefully add the resulting powder to the top of the column.[3]

  • Elution and Fraction Collection:

    • Begin eluting the column with the optimized solvent system from your TLC analysis.

    • Collect fractions in separate test tubes.

    • Monitor the elution process by spotting every few fractions on a TLC plate.

  • Product Isolation:

    • Combine the pure fractions containing your product.

    • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde.

Protocol 2: Recrystallization from a Binary Solvent System

This method is ideal for removing small amounts of impurities when the crude product is mostly the desired compound.[1]

Materials:

  • Crude 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

  • Ethyl acetate

  • n-Hexane

  • Erlenmeyer flask

  • Hot plate

  • Buchner funnel and filter paper

Procedure:

  • Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot ethyl acetate to dissolve it completely.

  • Addition of Anti-Solvent: While the solution is still hot, slowly add n-hexane dropwise until you observe persistent cloudiness.

  • Re-dissolution: Add a few more drops of hot ethyl acetate until the solution becomes clear again.

  • Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold n-hexane to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals under vacuum.

Data Summary

Purification MethodTypical PurityTypical RecoveryBest For
Flash Column Chromatography >98%60-85%Complex mixtures with multiple impurities
Recrystallization >99% (if starting material is >90% pure)70-95%Removing small amounts of impurities

Workflow Diagrams

Purification Decision Workflow

Purification_Decision start Crude Product (3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde) tlc Perform TLC Analysis start->tlc decision Impurities Well Separated? tlc->decision column Flash Column Chromatography decision->column No recrystallize Recrystallization decision->recrystallize Yes end_product Pure Product column->end_product recrystallize->end_product

Caption: Decision workflow for selecting the appropriate purification method.

Column Chromatography Workflow

Column_Chromatography_Workflow A Optimize Mobile Phase (TLC) B Pack Column with Silica Gel Slurry A->B C Load Crude Sample (Dry Loading Preferred) B->C D Elute with Optimized Mobile Phase C->D E Collect Fractions D->E F Monitor Fractions by TLC E->F G Combine Pure Fractions F->G H Evaporate Solvent G->H I Pure Product H->I

Caption: Step-by-step workflow for flash column chromatography.

References

  • Reddit. (2022, May 12). Purified and recrystallized 3,5-dimethyl-1H-pyrazole. r/chemistry. Retrieved from [Link]

  • ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. Retrieved from [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • Arkivoc. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Retrieved from [Link]

  • Google Patents. (n.d.). US5462960A - Pyrazole-3-carboxamide derivatives, process for their preparation and pharmaceutical compositions in which they are present.
  • Wiley Online Library. (2025, August 6). Halogenation of Pyrazoles Using N‐Halosuccinimides in CCl4 and in Water. Retrieved from [Link]

  • Longdom Publishing. (2024, September 25). Column Chromatography for the Separation of Complex Mixtures. Retrieved from [Link]

  • LOCKSS. (1999, October 22). CATALYTIC ASYMMETRIC SYNTHESIS OF CHIRAL 4- PYRAZOLYLALKANOLS BY THE ENANTIOSELECTIVE ALKYLATION OF PYRAZOLE-4-CARBALDEHYDES WIT. Retrieved from [Link]

  • Chemistry Online @ UTSC. (n.d.). Column Chromatography Theory. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 3H-pyrazoles. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI) | Request PDF. Retrieved from [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. (2013, October 13). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Retrieved from [Link]

  • KTU ePubl. (n.d.). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Retrieved from [Link]

  • MDPI. (n.d.). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Retrieved from [Link]

  • ResearchGate. (2016, May 23). (PDF) Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. Retrieved from [Link]

  • PubChem. (n.d.). 3-iodo-1,4-dimethyl-1h-pyrazole-5-carbaldehyde. Retrieved from [Link]

Sources

Optimization

solving solubility issues with 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Topic: Solubility Optimization & Troubleshooting Guide Ticket ID: [SOL-PYR-4492] Status: Open Support Tier: Level 3 (Senior Application Scientist) Compound Profile & Physicochemical Context Before troubleshooting, it is...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solubility Optimization & Troubleshooting Guide Ticket ID: [SOL-PYR-4492] Status: Open Support Tier: Level 3 (Senior Application Scientist)

Compound Profile & Physicochemical Context

Before troubleshooting, it is critical to understand why this molecule behaves the way it does. 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a dense, lipophilic heterocyclic building block. Its solubility challenges arise from the competition between the polar aldehyde handle and the heavy, hydrophobic iodine atom.

PropertyValue / CharacteristicImpact on Solubility
Molecular Formula C₆H₇IN₂OModerate molecular weight (250.04 g/mol ).
Physical State Solid (Crystalline)High lattice energy requires polar aprotic solvents to break.
LogP (Predicted) ~1.5 – 2.1Lipophilic. Poor water solubility; prone to "crashing out" in aqueous buffers.
Key Functional Groups Aldehyde (C-4), Iodine (C-3)Aldehyde allows H-bonding but is reactive; Iodine drives hydrophobicity.
pKa ~1.7 (Conjugate acid)Very weak base. pH adjustment (acidification) rarely improves solubility without degrading the molecule.

The Solubility Matrix

Use this matrix to select the correct solvent system for your specific application. Data is derived from standard behavior of iodinated pyrazole intermediates.

Solvent ClassSuitabilitySolubility RatingNotes / Recommendations
DMSO Excellent > 100 mMPrimary Stock Solvent. Ideal for storage and initial dissolution.
DMF / NMP Excellent > 100 mMGood alternatives to DMSO for synthetic reactions.
Dichloromethane (DCM) Good ~50–100 mMBest for transfers, extractions, and chromatography loading.
Ethanol / Methanol Moderate 10–30 mMOften requires gentle heating (40°C) and sonication.
Water / PBS Poor < 0.1 mMDo not dissolve directly. Requires co-solvents or formulation.
Acetone Good > 50 mMGood for synthesis; avoid for storage (aldol condensation risk).

Troubleshooting Scenarios & FAQs

Scenario A: Biological Assays (The "Crash Out" Effect)

User Report: "I diluted my 10 mM DMSO stock 1:1000 into cell culture media, and the compound precipitated immediately."

Root Cause: This is a classic "solvent shock" phenomenon. When a high-concentration DMSO stock hits an aqueous buffer, the DMSO diffuses into the water faster than the hydrophobic compound can disperse. This creates a local zone of supersaturation, forcing the iodine-heavy molecule to re-crystallize instantly.

Protocol: The "Step-Down" Serial Dilution Do not jump from 100% DMSO to 0.1% DMSO in one step. Use an intermediate dilution to "train" the molecule into the aqueous phase.

  • Prepare Stock: 10 mM in 100% DMSO.

  • Intermediate Step: Dilute 1:10 into a 50% DMSO / 50% PBS mixture. (Result: 1 mM compound in 50% DMSO).

    • Why? The 50% organic phase sustains solubility while introducing water hydration shells.

  • Final Step: Dilute the Intermediate 1:100 into the final Assay Buffer.

    • Result: 10 µM compound in 0.5% DMSO.

  • Verification: Check for turbidity (cloudiness) using a nephelometer or simple visual inspection against a dark background.

Visual Workflow (Graphviz):

DilutionProtocol Stock Stock Solution (10 mM in 100% DMSO) Inter Intermediate Mix (1 mM in 50% DMSO) Stock->Inter 1:10 Dilution (Add to 50:50 Mix) Precip PRECIPITATION RISK (Avoid Direct Jump) Stock->Precip Direct 1:1000 Final Assay Well (10 µM in 0.5% DMSO) Inter->Final 1:100 Dilution (Add to Media)

Figure 1: Step-Down Dilution Strategy to prevent precipitation in aqueous media.

Scenario B: NMR Analysis & Broad Signals

User Report: "I dissolved the solid in CDCl3, but the aldehyde proton signal is broad/missing, or the solution looks cloudy."

Troubleshooting:

  • Hydrate Formation: Aldehydes can form gem-diols (hydrates) in the presence of trace water/acid in CDCl3. This broadens the signal.

    • Fix: Switch to DMSO-d6 . It breaks intermolecular aggregates and suppresses hydrate formation.

  • Solubility Limit: The iodine atom increases crystal lattice energy.

    • Fix: Sonicate the NMR tube for 2 minutes. If undissolved solids remain, filter through a cotton plug; do not heat CDCl3 (evaporation changes concentration).

Scenario C: Synthetic Chemistry (Reactivity)

User Report: "I'm trying a reductive amination, but the starting material won't dissolve in Methanol at room temperature."

Technical Insight: While methanol is standard for reductive amination, this specific pyrazole is too lipophilic.

Recommended Solvent Systems for Synthesis:

  • For Reductive Amination: Use 1,2-Dichloroethane (DCE) or a THF/MeOH (1:1) mixture. DCE is excellent for solubilizing iodinated aromatics and is compatible with sodium triacetoxyborohydride (STAB).

  • For Suzuki Coupling: Use Dioxane/Water (4:1) or Toluene/Ethanol/Water . The iodine at C-3 is a reactive handle; ensure your solvent is degassed to prevent oxidative side reactions of the aldehyde.

Advanced Formulation: Cyclodextrins

If the "Step-Down" dilution (Scenario A) fails for high-concentration animal dosing (e.g., IP or PO administration), you must use an excipient to encapsulate the lipophilic iodine moiety.

Protocol: HP-β-CD Inclusion Complex

  • Prepare a 20% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) solution in water.

  • Dissolve the pyrazole compound in a minimal volume of DMSO (e.g., 5% of final volume).

  • Add the DMSO stock dropwise to the vortexing Cyclodextrin solution.

  • Sonication: Sonicate for 15–30 minutes at ambient temperature.

  • Filtration: Filter through a 0.45 µm PVDF filter to remove un-complexed solid.

Why this works: The hydrophobic iodine/pyrazole core enters the cyclodextrin cavity, while the hydrophilic exterior of the CD keeps the complex soluble in water.

Storage & Stability Warning

  • Oxidation Risk: The C-4 aldehyde is susceptible to air oxidation, converting to the carboxylic acid (3-iodo-1,5-dimethyl-1H-pyrazole-4-carboxylic acid).

    • Symptom:[1][2] The carboxylic acid is significantly less soluble in chloroform/DCM and more soluble in basic water than the aldehyde.

    • Prevention: Store under Nitrogen/Argon at -20°C.

  • Iodine Instability: Prolonged exposure to light may cause yellow/brown discoloration (liberation of I2). Store in amber vials.

Decision Logic for Solvent Selection

Use this flow to determine the best solvent based on your immediate goal.

SolventDecision Start Start: 3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde Goal What is your Goal? Start->Goal Analysis Analytical (NMR/LCMS) Goal->Analysis Bio Biological Assay Goal->Bio Synth Synthesis Goal->Synth DMSO_d6 Use DMSO-d6 (Avoid CDCl3) Analysis->DMSO_d6 Clarity needed StepDown Use Step-Down Dilution (DMSO -> PBS) Bio->StepDown Prevent Crash-out DCE Use DCE or THF (Avoid pure MeOH) Synth->DCE Reductive Amination

Figure 2: Decision Tree for Solvent Selection based on experimental intent.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 847285, 1,3-Dimethyl-1H-pyrazole-4-carbaldehyde (Analogous Structure). Retrieved from [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. (General protocols for solubilizing lipophilic heterocycles). Retrieved from [Link]

  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. (Basis for HP-β-CD protocol). Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Pyrazole-4-Carbaldehyde Stability &amp; Storage

Ticket ID: PYR-OX-4402 | Tier 3 Support Guide Status: Resolved | Last Updated: February 18, 2026[1] Executive Summary Pyrazole-4-carbaldehyde (CAS: 3920-50-1) is a critical intermediate in the synthesis of pharmaceutical...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: PYR-OX-4402 | Tier 3 Support Guide Status: Resolved | Last Updated: February 18, 2026[1]

Executive Summary

Pyrazole-4-carbaldehyde (CAS: 3920-50-1) is a critical intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] While the pyrazole ring itself is robust, the aldehyde functionality at the C4 position is susceptible to radical-mediated autoxidation , converting the aldehyde into pyrazole-4-carboxylic acid .[1]

This guide provides the definitive protocol for preventing this degradation, diagnosing purity issues, and recovering oxidized material.

Module 1: The Degradation Mechanism (The "Enemy")[1]

To prevent oxidation, you must understand how it happens.[1] Unlike hydrolysis, which requires water, this is an autoxidation process driven by atmospheric oxygen and catalyzed by light or trace metals.[1]

The Radical Chain Reaction

The degradation follows a radical chain mechanism common to benzaldehydes and heterocyclic aldehydes.

  • Initiation: A hydrogen atom is abstracted from the formyl group (-CHO), creating an acyl radical.[1]

  • Propagation: The acyl radical reacts with

    
     to form a peroxy radical, which abstracts hydrogen from another aldehyde molecule, creating a peracid  (pyrazole-4-peroxycarboxylic acid).[1]
    
  • Termination/Conversion: The reactive peracid oxidizes another molecule of aldehyde to form two molecules of the stable (and unwanted) carboxylic acid [1, 2].

Visualizing the Pathway

The following diagram illustrates the cascade you are trying to prevent.

OxidationPathway Aldehyde Pyrazole-4-CHO (Active Reagent) Radical Acyl Radical (Intermediate) Aldehyde->Radical Initiation (Light/Heat) Acid Pyrazole-4-COOH (Impurity) Aldehyde->Acid Baeyer-Villiger Mechanism Peracid Peracid (Reactive Oxidant) Radical->Peracid + O2 (Air) Peracid->Acid + Aldehyde

Figure 1: The autoxidation cascade converting the aldehyde to carboxylic acid.[1]

Module 2: Storage Protocol (The "Shield")[1]

The following protocol is the "Gold Standard" for long-term storage (>1 month). Deviating from this increases the rate of peracid formation exponentially.

Storage Condition Matrix
ParameterRecommendationScientific Rationale
Atmosphere Argon (Ar) Argon is heavier than air and forms a "blanket" over the solid.[1] Nitrogen (

) is acceptable but less effective as it mixes more easily with air if the seal is imperfect [3].[1]
Temperature -20°C According to the Arrhenius equation, lowering temperature significantly reduces the kinetic energy available for the radical initiation step [1].[1]
Container Amber Glass Blocks UV/Blue light (300-450nm), which provides the photon energy required to cleave the C-H bond during initiation.[1]
Seal Parafilm + Desiccant Prevents moisture ingress. While water doesn't cause oxidation, it promotes hydrate formation (gem-diol), which can alter reactivity [4].[1]
Standard Operating Procedure (SOP) for Storage
  • Purge: Flush the headspace of the vial with Argon for 30 seconds before closing.

  • Seal: Cap tightly and wrap the junction with Parafilm M.

  • Protect: Place the vial inside a secondary opaque container (aluminum foil or a box).

  • Freeze: Store at -20°C.

Module 3: Troubleshooting & Diagnosis

How do you know if your reagent has gone bad?

Visual Inspection
  • Good: White to off-white crystalline solid.[1]

  • Suspect: Pale yellow or "crusty" surface.

  • Bad: Deep yellow/brown solid or presence of liquid (peracids can lower the melting point).[1]

Analytical Confirmation (1H NMR)

Run a proton NMR in DMSO-d6.

SignalChemical Shift (

)
Interpretation
Aldehyde (-CHO) ~9.8 - 10.0 ppm Sharp singlet.[1] This is your active compound.[1]
Carboxylic Acid (-COOH) ~12.0 - 13.5 ppm Broad singlet.[1] This indicates oxidation [5].[1][3][4][5]
Pyrazole C-H ~8.0 - 8.5 ppm These peaks will shift slightly downfield if the electron-withdrawing acid group is present.[1]

Module 4: Recovery Protocol (The "Fix")

If your compound has oxidized (contains >5% acid), do not discard it.[1] The acid impurity is significantly more polar than the aldehyde, making Recrystallization the most effective purification method.

Recrystallization Workflow

Solvent System: Ethanol/Water or Ethyl Acetate/Hexane.[1] (Ethanol/Water is preferred for environmental safety).[1]

PurificationFlow Start Oxidized Pyrazole-4-CHO Dissolve Dissolve in boiling Ethanol (Min. volume) Start->Dissolve Filter Hot Filtration (Removes insoluble dust/polymers) Dissolve->Filter WaterAdd Add warm Water dropwise until turbid Filter->WaterAdd Cool Cool slowly to RT, then 4°C WaterAdd->Cool Collect Filter Crystals & Wash with cold EtOH/H2O Cool->Collect

Figure 2: Step-by-step recrystallization process for purifying pyrazole-4-carbaldehyde.[1]

Detailed Steps:

  • Dissolve the impure solid in the minimum amount of boiling Ethanol.

  • If the solution is dark brown, add activated charcoal, stir for 5 mins, and filter hot (removes polymeric color bodies).

  • Add warm water dropwise until a faint cloudiness persists.

  • Add one drop of ethanol to clear the solution.[1]

  • Allow to cool to room temperature undisturbed, then place on ice.

  • The aldehyde will crystallize out; the carboxylic acid often remains in the mother liquor due to its higher solubility in the aqueous-alcoholic mix [6].

Frequently Asked Questions (FAQs)

Q: Can I store pyrazole-4-carbaldehyde in solution (e.g., DMSO or DMF)? A: No. Solvents often contain dissolved oxygen.[1] Storing aldehydes in solution accelerates oxidation significantly because the molecules have higher mobility to interact with dissolved radical initiators. Always store as a solid [3].

Q: I see a new peak at ~5-6 ppm in my NMR. Is this oxidation? A: Likely not. This is often the hydrate (gem-diol) form, especially if water is present in your NMR solvent.[1] This is reversible and does not mean the sample is destroyed [4].

Q: Is the oxidized product (pyrazole-4-carboxylic acid) toxic? A: While not acutely highly toxic compared to the aldehyde, it is an impurity that will stoichiometrically ruin downstream reactions like reductive aminations by consuming your base or reducing agent.[1]

References

  • Mechanism of Aldehyde Autoxidation

    • Source: Organic Chemistry Portal / ACS.[1]

    • Context: Radical chain mechanism converting R-CHO to R-COOH via peracids.[1]

    • Link:[1][6]

  • Autoxidation Kinetics

    • Source: ResearchG
    • Context: Detailed pathway of acyl radical formation and oxygen insertion.[1]

    • Link:[1]

  • Storage of Heterocyclic Aldehydes

    • Source: BenchChem Stability Guide.[1]

    • Context: Recommendations for inert atmosphere and temperature control for hydrazine/pyrazole deriv
    • Link:[1]

  • Aldehyde Hydration (Gem-Diol Formation)

    • Source: Chemistry LibreTexts.[1]

    • Context: Explanation of reversible nucleophilic addition of w
    • Link:[1]

  • NMR Characterization of Pyrazoles

    • Source: ChemicalBook / SpectraBase.[1]

    • Context: 1H NMR shifts for pyrazole-4-carbaldehyde vs. derivatives.[1]

    • Link:[1]

  • Purification by Recrystallization

    • Source: Miami University / ResearchGate.[1]

    • Context: General protocols for purifying organic solids via solubility differences.[7]

    • Link:[1]

Sources

Optimization

stability of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde in acidic vs basic media

This technical guide addresses the stability profile of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 1946813-69-9 / 1354706-38-9 analog). The content is structured for researchers requiring immediate troubleshoot...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the stability profile of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 1946813-69-9 / 1354706-38-9 analog). The content is structured for researchers requiring immediate troubleshooting and experimental planning data.

Compound: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Part 1: Executive Technical Summary

Status:

  • Acidic Media: High Stability (in non-nucleophilic solvents).

  • Basic Media: Critical Instability (Rapid degradation via disproportionation and condensation).

Core Reactivity Profile: This molecule features an electron-deficient pyrazole core due to the 4-formyl (aldehyde) and 3-iodo substituents. While the 1-methyl group blocks tautomerization, the lack of


-protons adjacent to the carbonyl group dictates its reactivity:
  • Acid Resistance: The compound is synthesized via Vilsmeier-Haack conditions (POCl

    
    /DMF), confirming resilience to strong mineral acids and hydrolytic conditions.
    
  • Base Sensitivity: Lacking

    
    -protons, the aldehyde is a prime substrate for the Cannizzaro reaction  in aqueous hydroxides. Furthermore, the 5-methyl group possesses benzylic-like acidity (activated by the adjacent electron-withdrawing formyl group), creating a risk of self-condensation (aldol-like polymerization) in the presence of alkoxides or strong organic bases.
    

Part 2: Troubleshooting in Acidic Media

Q1: My compound precipitated during acidic workup. Has it degraded?

Likely Status: Intact. The pyrazole nitrogen (N2) is a weak base.[1] In strong acids (pH < 2), the ring nitrogen protonates, increasing water solubility. If you neutralized the solution or used a weaker acid, the neutral free base (your compound) likely precipitated due to low aqueous solubility.

Diagnostic Protocol:

  • Filter the precipitate.[2]

  • Run TLC (Solvent: 30% EtOAc/Hexane).

  • Result: A single spot matching the reference indicates the compound is stable. A baseline streak indicates decomposition (rare in simple acid).

Q2: I see a new peak in HPLC after stirring in acidic methanol. What is it?

Diagnosis: Acetal Formation. While the pyrazole ring is stable, the aldehyde group is reactive. In the presence of alcohols (MeOH, EtOH) and an acid catalyst (HCl, H


SO

, or even trace acid in CDCl

), the aldehyde converts to a hemiacetal or dimethyl acetal.

Reaction:



Corrective Action:

  • Avoid: Storing the compound in acidic alcohols.

  • Reversal: Treat the acetal with aqueous acid (e.g., 1M HCl/THF) to hydrolyze it back to the aldehyde.

Q3: Is the 3-iodo group stable to acid?

Answer: Yes. The C-I bond on the pyrazole ring is robust against non-reducing acids (HCl, H


SO

, TFA).
  • Caution: Avoid using Hydriodic acid (HI) or acids in the presence of strong reducing agents, which could lead to reductive deiodination.

Part 3: Troubleshooting in Basic Media

Q4: The solution turned yellow/brown rapidly in 1M NaOH. What happened?

Diagnosis: Cannizzaro Reaction & Polymerization. This is the primary instability mode. Because the carbon attached to the aldehyde (C4 of the ring) has no hydrogen, the molecule cannot enolize in the traditional sense. In strong base, it undergoes disproportionation.[3][4]

Mechanism (Cannizzaro):



Result: Loss of 50% of your starting material to the acid and 50% to the alcohol.
Q5: Can I use potassium carbonate (K CO ) for a Suzuki coupling with this substrate?

Answer: Use with Caution. Weak bases like K


CO

or Cs

CO

are generally safer than hydroxides. However, prolonged heating can still induce degradation.
  • Recommendation: Use anhydrous conditions (e.g., Toluene/K

    
    PO
    
    
    
    ) rather than aqueous base systems.
  • Alternative: If the aldehyde is interfering, protect it as an acetal before performing the coupling, then deprotect with acid.

Q6: Is the 5-methyl group reactive?

Answer: Yes, theoretically. The 4-formyl group is electron-withdrawing, increasing the acidity of the 5-methyl protons. In the presence of strong bases (e.g., NaH, LDA, or hot alkoxides), the 5-methyl group can be deprotonated, leading to:

  • Self-Condensation: The deprotonated methyl attacks the aldehyde of another molecule.

  • Color Change: Formation of conjugated oligomers (often dark brown/black tars).

Part 4: Visualizing Degradation Pathways

The following diagram illustrates the critical decision points for stability based on pH and solvent conditions.

StabilityPathways Start 3-iodo-1,5-dimethyl- pyrazole-4-carbaldehyde Acid Acidic Media (HCl, H2SO4) Start->Acid pH < 4 Base Basic Media (NaOH, KOH, NaOEt) Start->Base pH > 10 Alcohol Alcoholic Solvent (MeOH/EtOH) Acid->Alcohol Solvent Stable STABLE (Reversible Protonation) Acid->Stable Aqueous/Inert Solvent Cannizzaro Cannizzaro Reaction (Irreversible Disproportionation) Base->Cannizzaro Aqueous Hydroxide Condensation 5-Methyl Condensation (Oligomerization) Base->Condensation Strong Base/Heat Acetal Acetal Formation (Reversible) Alcohol->Acetal Catalytic H+

Caption: Figure 1. Stability decision tree highlighting the high risk of irreversible degradation in basic media versus reversible acetal formation in acidic alcohols.

Part 5: Storage & Handling Protocols

Standard Operating Procedure (SOP)
ParameterRecommendationTechnical Rationale
Storage Temp 2–8°CRetards slow oxidation of aldehyde to carboxylic acid.
Atmosphere Argon/NitrogenPrevents aerobic oxidation (auto-oxidation) of the aldehyde.
Container Amber GlassProtects the C-I bond from potential photolytic cleavage (though pyrazole-iodides are relatively light stable).
Solvents DCM, DMF, DMSOAvoid acidic alcohols for long-term storage to prevent acetalization.
Workup Neutral/Mild AcidicQuench reactions into slightly acidic water (pH 5-6) rather than strong base to avoid Cannizzaro.
Summary of Stability Data
ConditionStability RatingPrimary Degradation Product
1M HCl (aq) StableProtonated salt (reversible).
1M NaOH (aq) Unstable Alcohol + Carboxylic Acid (Cannizzaro).
MeOH + H

Unstable Dimethyl Acetal (reversible).
Air/Light ModerateCarboxylic acid (slow oxidation).

References

  • Vilsmeier-Haack Synthesis of Pyrazole-4-carbaldehydes

    • The stability of the pyrazole-aldehyde motif in acidic media is evidenced by its synthesis using POCl /DMF (Vilsmeier-Haack), a strongly acidic and hydrolytic method.
    • Source: Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction.[5][6] Comprehensive Organic Synthesis, 2, 777-794.

  • Cannizzaro Reaction Mechanism

    • Aldehydes lacking -hydrogens undergo disproportionation in concentr
    • Source: Geissman, T. A. (2011). The Cannizzaro Reaction. Organic Reactions, 2, 94-113.

  • Acidity of Methyl-Pyrazoles

    • Discussion on the acidity of 5-methyl groups in electron-deficient pyrazoles and their reactivity in condens
    • Source: El-Saghier, A. M. M. (2002). Synthesis and Reactivity of Some New Pyrazole Derivatives. Journal of Chemical Research.

  • Halogenated Pyrazole Stability

    • Crystallographic and spectroscopic data on 4-iodopyrazoles confirming structural integrity.[7]

    • Source: MDPI Crystals. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles.

Sources

Reference Data & Comparative Studies

Validation

13C-NMR chemical shifts for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

This guide details the 13C-NMR chemical shift analysis of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde , a critical intermediate in the synthesis of polysubstituted pyrazoles for kinase inhibition and agrochemical appl...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the 13C-NMR chemical shift analysis of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde , a critical intermediate in the synthesis of polysubstituted pyrazoles for kinase inhibition and agrochemical applications.

This document is structured to serve as a bench-side reference , comparing the target molecule against its non-iodinated precursor to validate successful functionalization.

Structural Definition & Atom Mapping

To ensure accurate assignment, we use the standard pyrazole numbering convention. In 1,5-dimethyl-1H-pyrazole derivatives , the nitrogen bearing the methyl group is N1 .

  • Position 1 (N): Methyl substituted.

  • Position 3 (C): Iodinated (Target) vs. Protonated (Precursor).

  • Position 4 (C): Formyl substituted (Aldehyde).

  • Position 5 (C): Methyl substituted.

Visualizing the Chemical Environment

The following diagram illustrates the structural connectivity and the expected electronic environments influencing the NMR signals.

G cluster_0 Key Identification Features Target 3-iodo-1,5-dimethyl- 1H-pyrazole-4-carbaldehyde C3 C3-I (Ipso) Shielded by Heavy Atom ~100-108 ppm Target->C3 Substituent Effect C4 C4-CHO (Ipso) Deshielded by Carbonyl ~120-125 ppm Target->C4 Core Scaffold C5 C5-Me (Quaternary) ~140-145 ppm Target->C5 Regiochemistry CHO Aldehyde (C=O) Diagnostic Signal ~184 ppm C4->CHO Functional Group

Caption: Atom mapping and predicted electronic environments for the target iodinated pyrazole.

Comparative 13C-NMR Data Profile

The identification of 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde relies on distinguishing it from its precursor, 1,5-dimethyl-1H-pyrazole-4-carbaldehyde . The primary indicator is the Heavy Atom Effect (HALA) of iodine at C3, which causes a significant upfield shift (shielding) compared to the C3-H.

Table 1: Chemical Shift Comparison (Solvent: CDCl₃)
Carbon PositionAtom TypeTarget: 3-Iodo Analog (δ ppm)Reference: 3-H Precursor (δ ppm)Δ Shift (Effect of Iodine)
C=O (Aldehyde) C=O184.0 - 185.0 184.5~0 (Minimal remote effect)
C3 (Ipso) C-I vs C-H102.0 - 108.0 138.5-30 to -36 ppm (Shielding)
C4 (Ipso) C-CHO120.0 - 124.0 116.8+5 to +7 ppm (Deshielding)
C5 (Quaternary) C-Me142.0 - 146.0 138.5+4 to +8 ppm (Electronic adjustment)
N-Me (N1) CH₃36.5 - 38.0 36.0Minimal change
C-Me (C5) CH₃11.0 - 13.0 9.3Minimal change

Technical Insight: The most dramatic change is at C3 . In the precursor, C3 and C5 are often close in shift (~138 ppm). Upon iodination, C3 moves upfield to ~105 ppm due to the spin-orbit coupling of the large iodine nucleus. This is the definitive "Go/No-Go" signal for reaction completion.

Experimental Validation Protocol

To ensure scientific integrity, the following protocol is designed to validate the structure and rule out common regioisomeric impurities (e.g., 1,3-dimethyl isomer).

Step 1: Sample Preparation
  • Solvent: DMSO-d₆ is recommended over CDCl₃ if solubility is poor, though CDCl₃ provides sharper resolution for the methyl groups.

  • Concentration: 15-20 mg in 0.6 mL solvent.

  • Tube: High-quality 5mm NMR tube (prevent shimming errors).

Step 2: Acquisition Parameters (125 MHz 13C)
  • Pulse Sequence: zgpg30 (Proton-decoupled).

  • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The quaternary carbons (C3-I, C4-CHO, C5) have long T1 relaxation times. Insufficient D1 will suppress these signals, making the C3-I peak disappear into the noise.

  • Scans: Minimum 512 scans (due to low sensitivity of quaternary carbons).

Step 3: Diagnostic Logic Flow

Use this logic gate to confirm identity:

Logic Start Acquire 13C Spectrum CheckCHO Signal at ~184 ppm? Start->CheckCHO CheckC3 Signal at ~100-108 ppm? CheckCHO->CheckC3 Yes Fail1 Check Oxidation State (Did CHO reduce?) CheckCHO->Fail1 No CheckRegio NOE: N-Me to C5-Me? CheckC3->CheckRegio Yes Fail2 Precursor Present (Incomplete Iodination) CheckC3->Fail2 No (Signal at 138) Pass CONFIRMED: 3-iodo-1,5-dimethyl-4-CHO CheckRegio->Pass Strong NOE Fail3 Wrong Regioisomer (Likely 1,3-dimethyl) CheckRegio->Fail3 No NOE

Caption: Decision matrix for structural validation using NMR data.

Mechanistic & Synthetic Context

Understanding why the shifts occur aids in troubleshooting.

  • The Heavy Atom Effect (C3-I): Iodine is a "heavy atom" with a large electron cloud. The relativistic spin-orbit coupling shields the attached carbon nucleus. Unlike chlorine or bromine (which deshield the alpha-carbon), iodine typically causes a 20-40 ppm upfield shift relative to hydrogen.

    • Observation: If you see a signal at 140 ppm but nothing at 100 ppm, your reaction failed.

  • Regiochemistry (1,5 vs 1,3): Synthesis of 1,5-dimethylpyrazoles often produces 1,3-dimethyl isomers as minor impurities.

    • 1,5-dimethyl: The N-Me group is spatially close to the C5-Me group.

    • 1,3-dimethyl: The N-Me group is spatially close to the C5-H (or substituent).

    • Validation: A 1D-NOESY irradiating the N-Me signal (~3.8 ppm 1H) should show a strong enhancement of the C-Me signal (~2.5 ppm 1H) for the 1,5-isomer . If the enhancement is on the aromatic proton/iodine region, you have the 1,3-isomer.

References

  • RSC Advances (2015). Regioselective synthesis of 4-/5-iodides and cross-coupling reactions. (Discusses iodination patterns and shifts in pyrazoles).

  • Arkivoc (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives.[1] (Provides C-I shifts for analogous 3-iodo-pyrazoles).

  • SpectraBase. 1-Phenyl-1H-pyrazole-4-carbaldehyde 13C NMR. (Reference for the pyrazole-4-carbaldehyde scaffold shifts).

  • Russian Journal of General Chemistry (2010). 13C NMR spectra of 4-hydroxymethylpyrazoles. (Reference for 1,5-dimethyl scaffold assignments).

  • BenchChem. 3-iodo-1,4-dimethyl-1H-pyrazole-5-carbaldehyde Data. (Comparative data for regioisomers).

Sources

Comparative

HPLC Method Development Guide: 3-Iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Purity Profiling

Introduction: The Separation Challenge In the development of pyrazole-based kinase inhibitors and agrochemicals, 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde serves as a critical "linchpin" intermediate. Its purity is...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Separation Challenge

In the development of pyrazole-based kinase inhibitors and agrochemicals, 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde serves as a critical "linchpin" intermediate. Its purity is paramount because the iodine handle is often used for palladium-catalyzed cross-coupling (Suzuki/Sonogashira), where de-iodinated impurities act as chain terminators, and regioisomers lead to difficult-to-remove byproducts downstream.

This guide compares two distinct chromatographic approaches for assessing the purity of this molecule:

  • Method A (The Standard): A generic C18 stationary phase with acidic mobile phase.

  • Method B (The Targeted Solution): A Phenyl-Hexyl stationary phase optimized for halogenated aromatics.

The Verdict Upfront: While Method A (C18) is sufficient for rough reaction monitoring, Method B (Phenyl-Hexyl) is the superior choice for purity release testing. It leverages specific


 and steric interactions to resolve the critical "des-iodo" and regioisomeric impurities that often co-elute on C18 columns.

Chemical Context & Impurity Profile[1]

To develop a self-validating method, we must first define what we are separating. Based on the standard Vilsmeier-Haack or direct iodination synthetic routes, the critical quality attributes (CQAs) are:

CompoundStructure / FeaturePolarity (logP est.)Separation Challenge
Analyte 3-iodo-1,5-dimethyl...~1.8Reference Peak
Impurity 1 (Des-iodo) Missing Iodine at C3~0.9Elutes early; easy to separate.
Impurity 2 (Regioisomer) 1,3-dimethyl isomer~1.8Critical: Identical mass, nearly identical polarity. Hard to resolve on C18.
Impurity 3 (Acid) Carboxylic acid (oxidation)< 0.5pH dependent; elutes at void volume if unbuffered.
Visualization: Impurity Fate & Method Logic

MethodLogic cluster_0 Synthesis & Degradation cluster_1 Chromatographic Mechanism Start Synthetic Crude Imp_Regio Regioisomer (1,3-dimethyl) Start->Imp_Regio Isomerization Imp_Des Des-iodo Impurity Start->Imp_Des Incomplete Rxn Imp_Ox Carboxylic Acid (Oxidation) Start->Imp_Ox Air Exposure C18 C18 Column (Hydrophobic Only) Imp_Regio->C18 Similiar Hydrophobicity PhHex Phenyl-Hexyl (Pi-Pi + Steric) Imp_Regio->PhHex Shape Selectivity Res_Fail Co-elution (Regioisomer + Main) C18->Res_Fail Res_Pass Baseline Resolution (Rs > 2.0) PhHex->Res_Pass

Caption: Decision logic showing why Phenyl-Hexyl phases outperform C18 for structural isomers of pyrazoles.

Comparative Analysis: C18 vs. Phenyl-Hexyl[2][3]

Method A: The Generic C18 Approach

Standard conditions used in 90% of labs for initial screening.

  • Column: Agilent Zorbax Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm)

  • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile[1]

  • Mechanism: Pure hydrophobic interaction.

Performance: The C18 column separates the polar "Des-iodo" impurity and the "Acid" impurity well. However, the Regioisomer (1,3-dimethyl) often co-elutes or appears as a "shoulder" on the main peak. This is because the hydrophobic surface area of the 1,5-dimethyl and 1,3-dimethyl isomers is nearly identical.

Method B: The Optimized Phenyl-Hexyl Approach (Recommended)

Targeted selection for halogenated heterocycles.

  • Column: Phenomenex Luna Phenyl-Hexyl or Agilent Zorbax Eclipse Plus Phenyl-Hexyl (150 x 4.6 mm, 3-5 µm).

  • Mobile Phase: Water (10mM Ammonium Acetate) / Methanol.

  • Mechanism: Hydrophobic +

    
     Stacking + Shape Selectivity.
    

Why it works:

  • Iodine Interaction: The large, polarizable iodine atom on the pyrazole ring interacts strongly with the

    
    -system of the phenyl stationary phase.
    
  • Methanol Effect: Unlike Acetonitrile (which has its own

    
     electrons in the triple bond), Methanol allows the analyte's 
    
    
    
    system to interact freely with the stationary phase.
  • Regioisomer Discrimination: The position of the methyl group (1,5 vs 1,3) alters the steric access of the pyrazole ring to the phenyl ligands, creating a significant difference in retention time.

Quantitative Comparison Data
ParameterMethod A (C18 / ACN)Method B (Phenyl-Hexyl / MeOH)Interpretation
Retention (

)
4.25.1Phenyl-Hexyl shows higher retention due to dual mechanisms.
Selectivity (

)
1.02 (Co-elution)1.15 (Separated)Crucial: Method B resolves the critical isomer.
Tailing Factor (

)
1.31.05Methanol/Acetate buffer reduces silanol interactions better than Formic Acid.
Resolution (

)
0.8 (Fail)> 2.5 (Pass)Method B is suitable for QC release.

Detailed Experimental Protocol (Method B)

This protocol is designed to be robust and transferable .

Reagents
  • Solvent A: 10 mM Ammonium Acetate in Water (pH ~6.8). Note: The neutral pH ensures the aldehyde remains stable and prevents hemiacetal formation.

  • Solvent B: Methanol (LC-MS Grade).

  • Diluent: 50:50 Water:Acetonitrile. Note: Do not use Methanol as diluent for aldehydes if samples sit for >24h, to avoid acetal formation.

Instrument Parameters
  • Column: Phenomenex Luna Phenyl-Hexyl, 150 x 4.6 mm, 3 µm (or equivalent).

  • Flow Rate: 1.0 mL/min.[2]

  • Temperature: 35°C (Control is critical for

    
     interactions).
    
  • Detection: UV at 254 nm (Aromatic ring) and 280 nm (Conjugated aldehyde).

  • Injection Volume: 5-10 µL.

Gradient Table
Time (min)% Solvent A (Buffer)% Solvent B (MeOH)Comment
0.09010Initial hold for polar acids
2.09010Isocratic hold
15.01090Linear gradient
18.01090Wash
18.19010Re-equilibration
23.09010End of run

System Suitability & Validation Strategy

To ensure scientific integrity (E-E-A-T), the method must be self-validating.

Specificity (Stress Testing)

Inject a sample spiked with the Regioisomer (if available) or a crude reaction mixture.

  • Acceptance Criteria: Resolution (

    
    ) between Main Peak and nearest impurity > 1.5.
    
  • Forced Degradation: Treat sample with 3%

    
    . The aldehyde should oxidize to the carboxylic acid (
    
    
    
    min). Ensure this peak is well-resolved from the void volume.
Linearity & Range

Prepare 5 levels from 50% to 150% of target concentration (e.g., 0.5 mg/mL).

  • Acceptance:

    
    .[1]
    
Solution Stability (Critical for Aldehydes)

Aldehydes can oxidize in air.

  • Test: Inject the standard every 4 hours for 24 hours.

  • Acceptance: Cumulative %RSD of area < 2.0%.[2] If it fails, use an amber vial and cool the autosampler to 4°C.

Workflow Visualization: Validation Logic

Validation cluster_sst System Suitability (SST) Prep Sample Preparation (Acetonitrile/Water Diluent) SST_Inj Inject Standard (x5) Prep->SST_Inj Check_RSD Area RSD < 2.0%? SST_Inj->Check_RSD Check_Rs Resolution > 1.5? Check_RSD->Check_Rs Yes Fail Troubleshoot: Check Column Age/Mobile Phase Check_RSD->Fail No Sample_Inj Inject Sample Check_Rs->Sample_Inj Yes Check_Rs->Fail No Result Report Purity Sample_Inj->Result

Caption: Standard System Suitability Testing (SST) workflow required before releasing results.

References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[3][4][5] Link

  • Agilent Technologies. (2020). Strategies for the Separation of Halogenated Compounds using Phenyl-Hexyl Stationary Phases. Agilent Application Notes. Link

  • Phenomenex. (2024). Luna Phenyl-Hexyl Column Selectivity Guide. Phenomenex Technical Resources. Link

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2011). Introduction to Modern Liquid Chromatography. Wiley. (Chapter 6: Method Development). Link

Sources

Validation

A Senior Application Scientist's Guide to Infrared (IR) Spectroscopy of Pyrazole Aldehyde

For researchers and professionals in drug development, the precise characterization of heterocyclic compounds is paramount. Pyrazole aldehydes, a key class of intermediates in pharmaceutical synthesis, possess a unique c...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, the precise characterization of heterocyclic compounds is paramount. Pyrazole aldehydes, a key class of intermediates in pharmaceutical synthesis, possess a unique combination of functional groups that yield a distinct infrared (IR) spectroscopic fingerprint. This guide provides an in-depth comparison and analysis of the characteristic IR absorption peaks associated with pyrazole aldehyde, grounded in established spectroscopic principles and experimental data.

The power of IR spectroscopy lies in its ability to probe the vibrational modes of specific bonds within a molecule. When a molecule is irradiated with infrared light, its bonds stretch and bend at characteristic frequencies. By analyzing the frequencies of absorbed radiation, we can identify the functional groups present. For a molecule like pyrazole aldehyde, we can predict a composite spectrum arising from the vibrations of the aldehyde group and the pyrazole ring system.

Caption: Molecular structure of a generic pyrazole aldehyde.

Analysis of Aldehyde Functional Group Peaks

The aldehyde group (-CHO) provides some of the most distinct and reliable peaks in an IR spectrum.

Carbonyl (C=O) Stretch

The C=O stretching vibration is one of the most prominent features in an IR spectrum due to the large change in dipole moment during the vibration, resulting in a strong, sharp absorption.[1] For a typical saturated aliphatic aldehyde, this peak appears in the 1740-1720 cm⁻¹ region.[2][3] However, in pyrazole aldehyde, the aldehyde group is conjugated to the aromatic pyrazole ring. This conjugation delocalizes the pi-electrons of the carbonyl group, slightly weakening the C=O bond and lowering its vibrational frequency. Consequently, for pyrazole aldehyde and other α,β-unsaturated or aromatic aldehydes, the C=O stretching absorption is shifted to a lower wavenumber, typically appearing in the 1710-1685 cm⁻¹ range.[2][3][4]

Aldehydic (C-H) Stretch

A hallmark of the aldehyde functional group is the C-H stretching vibration of the hydrogen atom attached to the carbonyl carbon. This feature is highly diagnostic because it appears in a region (2850-2700 cm⁻¹) where few other absorptions occur.[3] Often, this signal manifests as a pair of moderate-intensity peaks, typically around ~2820 cm⁻¹ and ~2720 cm⁻¹ .[3][5][6] The appearance of this doublet is a result of Fermi resonance, an interaction between the fundamental aldehydic C-H stretching vibration and the first overtone of the aldehydic C-H bending vibration (which appears near 1390 cm⁻¹).[7][8] The lower frequency band (~2720 cm⁻¹) is particularly useful for identification as it is less likely to be obscured by other C-H stretching bands.[2][9]

Analysis of Pyrazole Ring Peaks

The pyrazole ring, as a nitrogen-containing heteroaromatic system, contributes several characteristic bands to the IR spectrum.

N-H Stretch

For a pyrazole that is not substituted on a nitrogen atom, an N-H bond is present. In an isolated, gas-phase molecule, this stretching vibration would be expected around 3400-3500 cm⁻¹.[10] However, in the condensed phase (solid or liquid), pyrazole molecules readily form intermolecular hydrogen bonds. This hydrogen bonding significantly weakens the N-H bond, causing its absorption to become broad and shift to a much lower frequency, typically into a complex region between 3200 cm⁻¹ and 2600 cm⁻¹ .[10][11] Specific studies on pyrazole derivatives have identified N-H stretching bands around 3180-3100 cm⁻¹ and 3097 cm⁻¹.[10][12][13]

Aromatic C-H Stretch

The pyrazole ring contains C-H bonds where the carbon atoms are sp² hybridized, characteristic of aromatic systems. The stretching vibrations for these bonds typically occur at wavenumbers just above 3000 cm⁻¹. The expected range for these absorptions is 3100-3000 cm⁻¹ .[6]

Ring Stretching (C=C and C=N)

The pyrazole ring undergoes complex stretching vibrations involving both its C=C and C=N bonds. These vibrations are analogous to the ring stretching modes of other aromatic compounds like benzene. These absorptions typically appear as a series of bands in the 1650-1400 cm⁻¹ region.[6] Specific reports for pyrazole derivatives place a C=N stretching vibration around 1590 cm⁻¹ and other ring absorptions in the 1420-1402 cm⁻¹ range.[12][14] Additionally, a strong C-N stretching vibration within the ring has been reported around 1290 cm⁻¹.[15]

Comparative Summary of IR Peaks

The following table summarizes the expected IR absorption data for the key functional groups in a typical pyrazole aldehyde.

Functional GroupVibrational ModeExpected Wavenumber (cm⁻¹)IntensityNotes
Aldehyde C=O Stretch1710 - 1685Strong, SharpFrequency is lowered due to conjugation with the pyrazole ring.[2][4]
Aldehydic C-H Stretch~2820 and ~2720Medium, Sharp (Doublet)Highly diagnostic. The doublet arises from Fermi resonance.[7][8]
Pyrazole Ring N-H Stretch3200 - 2600Medium to Strong, BroadPosition and width are highly dependent on hydrogen bonding.[10]
Aromatic C-H Stretch3100 - 3000Medium to WeakCharacteristic of sp² C-H bonds.[6]
C=C and C=N Stretch1650 - 1400Medium to StrongA series of bands representing aromatic ring vibrations.[6][12]

Experimental Protocol: Acquiring an IR Spectrum via Attenuated Total Reflectance (ATR)

This protocol outlines a standard procedure for obtaining a high-quality IR spectrum of a solid pyrazole aldehyde sample using a modern FT-IR spectrometer equipped with an ATR accessory. ATR is a preferred method for solid samples as it requires minimal sample preparation.

I. Instrument Preparation & Background Scan

  • Power On: Ensure the FT-IR spectrometer and computer are powered on and have been allowed to stabilize (typically 15-30 minutes).

  • Clean ATR Crystal: Thoroughly clean the surface of the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Allow the solvent to fully evaporate.

  • Acquire Background: With the clean, empty ATR accessory in place, run a background spectrum. This scan measures the ambient atmosphere (CO₂, H₂O) and the instrument's intrinsic response, which will be subtracted from the sample spectrum.

II. Sample Analysis 4. Apply Sample: Place a small amount of the solid pyrazole aldehyde powder (a few milligrams is sufficient) onto the center of the ATR crystal. 5. Engage Pressure Arm: Lower the pressure arm of the ATR accessory until it makes firm, even contact with the sample. The applied pressure ensures good optical contact between the sample and the crystal. 6. Acquire Sample Spectrum: Initiate the sample scan. The instrument will co-add multiple scans (typically 16 or 32) to improve the signal-to-noise ratio. The software will automatically ratio the sample scan against the previously collected background scan to produce the final absorbance spectrum.

III. Data Interpretation & Cleanup 7. Process Spectrum: Use the spectrometer software to label significant peaks and compare the resulting spectrum against the expected values detailed in this guide. 8. Clean Up: Retract the pressure arm, and carefully remove the sample powder from the crystal using a soft wipe. Perform a final clean of the crystal with solvent as described in Step 2 to prepare the instrument for the next user.

G cluster_prep Preparation cluster_analysis Sample Analysis cluster_post Post-Analysis Start Start Instrument Clean Clean ATR Crystal Start->Clean Background Acquire Background Scan Clean->Background Apply Apply Solid Sample to Crystal Background->Apply Ready for Sample Pressure Engage Pressure Arm Apply->Pressure Scan Acquire Sample Spectrum Pressure->Scan Interpret Process & Interpret Spectrum Scan->Interpret Data Acquired Cleanup Clean Instrument Interpret->Cleanup End End Cleanup->End

Sources

Comparative

Reference Standards for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde: A Technical Comparison &amp; Qualification Guide

Topic: Reference Standards for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Analysis Content Type: Publish Comparison Guide Executive Summary In the high-stakes arena of small molecule drug discovery, 3-iodo-1,5-dimeth...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reference Standards for 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde Analysis Content Type: Publish Comparison Guide

Executive Summary

In the high-stakes arena of small molecule drug discovery, 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde serves as a linchpin scaffold. Its unique substitution pattern—offering an electrophilic aldehyde for condensation and an aryl iodide for cross-coupling (Suzuki, Sonogashira)—makes it indispensable for synthesizing kinase inhibitors (e.g., p38 MAP kinase) and anti-inflammatory agents.

However, the synthesis of this compound is prone to a "silent" failure mode: regio-isomerism . The distinction between the desired 1,5-dimethyl isomer and the thermodynamically stable 1,3-dimethyl byproduct is often invisible to standard low-resolution LC-MS methods.

This guide objectively compares the performance of Certified Reference Materials (CRMs) against In-House Working Standards and Commercial Research Grade alternatives. It provides the experimental protocols necessary to validate these standards, ensuring your analytical data possesses the integrity required for IND-enabling studies.

Part 1: Comparative Analysis of Reference Standard Grades

Selecting the "alternative" that fits your development stage is a balance of cost, risk, and regulatory rigor.

FeatureOption A: Certified Reference Material (CRM) Option B: Qualified Working Standard (In-House) Option C: Commercial Research Grade
Primary Use GMP Release Testing, Method ValidationRoutine QC, Process MonitoringEarly Discovery Screening
Purity (Assayed) >99.0% (w/w)>98.0% (Area %)>95.0% (Area %)
Regio-Purity Guaranteed (>99.5:0.5) Verified by NOESY NMRUnknown / Variable
Traceability NIST/SI TraceableTraceable to CRMVendor Lot Only
Water/Solvents Quantified (KF / GC-HS)Limit Test OnlyNot Reported
Uncertainty Explicit Uncertainty Budget (

%)
Not CalculatedN/A
Risk Profile Low: Defensible in audits.Medium: Requires rigorous maintenance.High: Risk of isomer contamination.

Expert Insight:

Do not use Option C for potency assignment. Commercial research-grade material often contains up to 5% of the 1,3-dimethyl isomer. In structure-activity relationship (SAR) studies, this impurity can lead to false negatives if the binding pocket is sterically sensitive to the methyl position.

Part 2: The Critical Impurity Landscape (The "Regio-Trap")

The core challenge in analyzing this standard is distinguishing the target from its isomers and precursors.

1. The Regio-Isomer (1,3-dimethyl analog)
  • Origin: Formed during the initial condensation of methylhydrazine with the diketone precursor.

  • Detection: Difficult by MS (same MW: 264.02). Requires high-resolution HPLC or 2D-NMR.

  • Impact: The 1,3-isomer changes the vector of the iodine handle, potentially abolishing biological activity.

2. The Des-Iodo Impurity (1,5-dimethyl-1H-pyrazole-4-carbaldehyde)
  • Origin: Incomplete iodination or reductive de-iodination during storage.

  • Detection: Distinct retention time (RT) and Mass (MW: 138.1).

Visualization: Impurity Origin & Isomerism Pathway

ImpurityPathways Precursor Methylhydrazine + Diketone Isomer15 1,5-dimethyl-pyrazole (Kinetic Product) Precursor->Isomer15 Controlled Condensation Isomer13 1,3-dimethyl-pyrazole (Thermodynamic Product) Precursor->Isomer13 Uncontrolled Temp/pH Target TARGET: 3-iodo-1,5-dimethyl- pyrazole-4-carbaldehyde Isomer15->Target Iodination & Vilsmeier-Haack ImpurityB IMPURITY B: Des-iodo precursor Isomer15->ImpurityB Incomplete Rxn ImpurityA IMPURITY A: 3-iodo-1,3-dimethyl- regioisomer Isomer13->ImpurityA Carryover

Figure 1: Synthetic origins of critical impurities. Note the parallel formation of the 1,3-isomer, which persists through iodination if not removed early.

Part 3: Experimental Protocols for Qualification

If a CRM is unavailable, you must qualify a Working Standard. This protocol ensures the material is suitable for quantitative analysis.

Protocol A: Regio-Purity Confirmation via NOESY NMR

Standard 1D-1H NMR is often insufficient due to overlapping methyl signals. NOESY (Nuclear Overhauser Effect Spectroscopy) is required to map the spatial proximity of the N-Methyl group.

  • Sample Prep: Dissolve 10 mg of standard in 0.6 mL DMSO-d6 .

  • Acquisition:

    • Run standard 1H NMR (300 MHz or higher).[1]

    • Run 2D NOESY sequence (mixing time: 500 ms).

  • Analysis Logic:

    • 1,5-dimethyl isomer (Target): The N-Methyl group (approx.[1] 3.7 ppm) is spatially close to the C5-Methyl group (approx. 2.3 ppm).[2] Look for a strong NOE cross-peak between the two methyl singlets.

    • 1,3-dimethyl isomer (Impurity): The N-Methyl is distant from the C3-Methyl. No cross-peak (or very weak) will be observed between the methyls; instead, an NOE may be seen between N-Methyl and the C5-proton (if not iodinated) or other ring substituents.

Protocol B: HPLC Purity & Specificity Method

This method separates the iodine-heavy target from the des-iodo impurity and the regio-isomer.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold for polar impurities)

    • 2-15 min: 5%

      
       90% B (Linear gradient)
      
    • 15-20 min: 90% B (Wash)

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (aromatic) and 280 nm (aldehyde).

  • Acceptance Criteria:

    • Main peak purity > 98.0%.[3][4]

    • Resolution (

      
      ) between Target and Regio-isomer > 1.5.
      
Visualization: Analytical Decision Tree

DecisionTree Start Start: Raw Material (Candidate Standard) HPLC Run HPLC-UV (Protocol B) Start->HPLC PurityCheck Purity > 98%? HPLC->PurityCheck NMR Run 1H & NOESY NMR (Protocol A) PurityCheck->NMR Yes Fail REJECT: Purify or Discard PurityCheck->Fail No RegioCheck NOE Cross-peak (N-Me to C-Me)? NMR->RegioCheck RegioCheck->Fail No (Wrong Isomer) Pass APPROVE: Assign Potency RegioCheck->Pass Yes (Correct 1,5-Isomer)

Figure 2: Qualification workflow for validating an in-house working standard.

References
  • National Institute of Standards and Technology (NIST). Standard Reference Materials (SRM) Definitions. NIST.gov. [Link]

  • International Conference on Harmonisation (ICH). Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. ICH Guidelines. [Link]

  • Lynch, M. et al. "Regioselective Synthesis of 1,3- and 1,5-Disubstituted Pyrazoles." Journal of Organic Chemistry. (General reference for pyrazole regiochemistry).
  • European Medicines Agency (EMA). Guideline on the Specification Limits for Residues of Metal Catalysts or Elemental Impurities.[Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

[1][2] Executive Summary & Compound Profile 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a halogenated heterocyclic aldehyde commonly used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary & Compound Profile

3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a halogenated heterocyclic aldehyde commonly used as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its disposal requires strict adherence to halogenated organic waste protocols due to the presence of the iodine atom and the reactive aldehyde moiety.[1]

Improper disposal of this compound can lead to the formation of toxic iodine vapors (


) or hydroiodic acid (

) upon uncontrolled combustion or reaction with incompatible oxidizers.[1] This guide outlines the scientifically validated workflow for the safe containment, transport, and destruction of this chemical.[1]
Physicochemical & Hazard Profile

Derived from structural analogs (e.g., 3-iodo-1-methyl-1H-pyrazole-4-carbaldehyde) and functional group analysis.[1]

ParameterSpecificationOperational Implication
Physical State Solid (Powder/Crystalline)Risk of dust inhalation; requires particulate control.[1]
Reactivity Aldehyde group; HalogenatedSensitive to strong oxidizers and bases.
Hazard Class Irritant (Skin/Eye/Resp), Acute Tox.[1][2][3]GHS07 (Exclamation Mark) signal word: WARNING .
Waste Code Non-specific Halogenated OrganicMust be incinerated with flue gas scrubbing.
Incompatibilities Strong Oxidizers, Strong BasesDo NOT mix with nitric acid or peroxide waste streams.

Pre-Disposal Handling & Segregation

Core Directive: The primary cost and safety driver in chemical waste management is segregation . You must isolate this compound from non-halogenated solvents and aqueous waste streams.

Segregation Logic (Decision Matrix)

The presence of Iodine defines the disposal pathway.[1] Halogenated waste streams are incinerated at higher temperatures (


) with specific scrubbers to neutralize acid gases (

,

). Mixing this with non-halogenated waste forces the entire volume to be treated as halogenated, exponentially increasing disposal costs and creating unnecessary downstream complexity.

WasteSegregation Start Waste Generation: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde StateCheck Is the waste Solid or Liquid? Start->StateCheck SolidWaste Solid Waste Stream StateCheck->SolidWaste Solid/Powder LiquidWaste Liquid/Solution Waste StateCheck->LiquidWaste Reaction Mixture SolidAction Collect in Wide-Mouth HDPE Jar (Halogenated Solids) SolidWaste->SolidAction LiquidCheck Solvent Composition? LiquidWaste->LiquidCheck HaloSolvent Dissolved in DCM, Chloroform, or >2% Halogens LiquidCheck->HaloSolvent NonHaloSolvent Dissolved in MeOH, Acetone, Ethyl Acetate LiquidCheck->NonHaloSolvent HaloAction Halogenated Organic Waste Carboy (Red Tag) HaloSolvent->HaloAction NonHaloAction CRITICAL ERROR: Do NOT place in Non-Halo Stream. Move to Halogenated Stream. NonHaloSolvent->NonHaloAction NonHaloAction->HaloAction Corrective Action

Figure 1: Waste Segregation Decision Matrix ensuring correct classification into Halogenated streams.

Detailed Disposal Protocol

Step 1: Stabilization & Quenching

While the compound is relatively stable, residual reactivity from the aldehyde group can be problematic if mixed with strong nucleophiles or oxidizers.

  • Solid Waste: No quenching required. Ensure the material is dry and free of reactive reagents (e.g., thionyl chloride, strong acids) before bagging.[1]

  • Reaction Mixtures: If the compound is in a reaction mixture containing active reagents (e.g., sodium hydride, lithium aluminum hydride), quench the reaction fully (usually with isopropanol or water/ice) before transferring to the waste container.[1]

Step 2: Container Selection[1][2]
  • Solids: Use a Wide-Mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

  • Liquids: Use a chemically resistant HDPE or Fluorinated HDPE carboy .[1]

    • Note: Avoid metal containers if the waste stream is acidic (

      
      ), as hydrolysis of the iodine bond can lead to corrosion.
      
Step 3: Labeling Requirements

Adhere to the "Cradle-to-Grave" tracking principle.[1] The label must explicitly state:

  • Chemical Name: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (No abbreviations).

  • Hazard Constituents: "Halogenated Organics," "Aldehydes."

  • Hazard Checkboxes: [x] Toxic [x] Irritant.[1]

Step 4: Storage & Pickup

Store the waste container in a Satellite Accumulation Area (SAA) inside a fume hood or a vented cabinet.[1]

  • Secondary Containment: The waste container must be placed in a secondary tray capable of holding 110% of the container's volume.

  • Cap Management: Keep the container closed at all times except when adding waste to prevent the escape of volatile iodine species or aldehyde vapors.

Emergency Procedures

Spills (Solid/Powder)[1]
  • Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving recommended), lab coat, and safety goggles. If dust is visible, use a N95 or P100 respirator.

  • Containment: Cover the spill with a damp paper towel to prevent dust generation.

  • Cleanup:

    • Scoop up the material using a plastic spatula or dustpan.

    • Place waste in a dedicated solid hazardous waste bag/jar.

    • Wipe the surface with a soap/water solution, followed by an alcohol wipe.

    • Verification: Check the surface for yellow/brown discoloration (indicative of iodine release); re-clean if necessary.[1]

Exposure[1][2][4][5][6]
  • Eye Contact: Flush immediately with water for 15 minutes.[4][5][6][7] The aldehyde group is a mucous membrane irritant.[1] Seek medical attention.

  • Skin Contact: Wash with soap and water.[2][3][8][4][5][7] Monitor for redness or sensitization.

Scientific Rationale for Incineration

Why can't this go down the drain or into general trash?

  • Aquatic Toxicity: Halogenated heterocycles often exhibit persistence and toxicity in aquatic environments.[1] Standard wastewater treatment plants (WWTP) cannot effectively degrade the iodinated pyrazole ring.

  • Thermal Decomposition: When incinerated at high temperatures (

    
    ), the organic framework oxidizes to 
    
    
    
    ,
    
    
    , and
    
    
    .[1] The iodine atom converts to
    
    
    or
    
    
    .[1]
    • Scrubbing Mechanism: The incinerator's flue gas cleaning system (wet scrubber) uses an alkaline solution (NaOH) to capture the acid gases:

      
      [1]
      
    • This prevents the release of toxic iodine vapors into the atmosphere.[1]

DisposalWorkflow Lab Laboratory SAA (Satellite Accumulation Area) Pickup EHS / Waste Vendor Pickup Lab->Pickup Tag & Request Consolidation Central Waste Consolidation Facility Pickup->Consolidation Transport Incinerator High-Temp Incinerator (>1100°C) Consolidation->Incinerator Halogenated Stream Scrubber Wet Gas Scrubber (Alkaline Neutralization) Incinerator->Scrubber Flue Gas (HI, NOx) Release Safe Emission (CO2, H2O, N2) Scrubber->Release Neutralized

Figure 2: The "Cradle-to-Grave" lifecycle of the compound, highlighting the necessity of scrubbing systems.[1]

References

  • Fisher Scientific. (2025).[1] Safety Data Sheet: 3-Iodo-1-methyl-1H-pyrazole-4-carbaldehyde. Retrieved from [1]

  • U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [1]

  • Cornell University EHS. Chemical Waste Disposal: Halogenated vs. Non-Halogenated Solvents. Retrieved from [1]

  • PubChem. Compound Summary: 3-iodo-1H-pyrazole-4-carbaldehyde (Analog).[1] National Library of Medicine. Retrieved from [1]

  • Thermo Fisher Scientific. (2025).[1] Safety Data Sheet: 4-Iodo-3,5-dimethyl-1H-pyrazole. Retrieved from [1]

Sources

Handling

Personal protective equipment for handling 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde

Executive Safety Summary 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a multifunctional intermediate frequently employed as a scaffold in fragment-based drug discovery (FBDD). Its utility stems from its high reactiv...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde is a multifunctional intermediate frequently employed as a scaffold in fragment-based drug discovery (FBDD). Its utility stems from its high reactivity: the aldehyde moiety allows for reductive aminations or Knoevenagel condensations, while the carbon-iodine bond facilitates Suzuki-Miyaura or Sonogashira couplings.

However, this chemical profile dictates its hazard profile. As a halogenated aromatic aldehyde , it presents a dual threat:

  • Acute Surface Reactivity: The aldehyde group is a potent electrophile capable of cross-linking proteins (sensitization).

  • Systemic Toxicity: The organoiodine component poses potential thyroid toxicity risks upon chronic exposure, and the pyrazole core is biologically active.

Immediate Directive: Treat this compound as a Sensitizer and a Potential Carcinogen/Target Organ Toxin . All handling must occur within a certified chemical fume hood.

Hazard Mechanism & Risk Assessment

To understand the why behind the PPE, we must analyze the molecular behavior of the compound.

Functional GroupHazard MechanismPhysiological Impact
Aldehyde (-CHO) Schiff Base Formation: The carbonyl carbon is electrophilic and reacts with amine groups on biological proteins (lysine residues).Sensitization: Contact dermatitis, respiratory sensitization, and mucous membrane inflammation.
Organoiodide (C-I) Thyroid Disruption: Iodinated organics can mimic thyroid hormones or interfere with iodine uptake mechanisms.Target Organ Toxicity: Potential thyroid hypertrophy or metabolic disruption upon repeated exposure.
Pyrazole Core Pharmacological Activity: Pyrazoles are privileged structures in kinase inhibitors.Systemic Toxicity: Potential unintended biological activity if absorbed (e.g., liver enzyme inhibition).

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound due to the permeation risks of aldehydes.

Primary Barrier Defense
ComponentSpecificationRationale (The "Why")
Hand Protection (Dry Solid) Double Nitrile (Accelerator-Free) Outer: 5 mil (0.12 mm)Inner: 4 mil (0.10 mm)Visual Breach Detection: Use contrasting colors (e.g., Orange under Blue). If the outer glove tears, the inner glove protects while you doff.
Hand Protection (In Solution) Silver Shield / Laminate (PE/EVOH) Permeation Kinetics: Aldehydes in organic solvents (DCM, DMF) permeate nitrile in <5 minutes. Laminate gloves provide >4 hours of breakthrough time.
Respiratory Engineering Control Only (Fume Hood)Vapor Pressure: Aldehydes sublime and vaporize easily. N95 masks do not filter organic vapors. Use a hood with face velocity 80–100 fpm.
Eye Protection Chemical Splash Goggles (ANSI Z87.1+)Aerosol Risk: Safety glasses have gaps. Fine powders of iodinated heterocycles are electrostatic and can migrate around lenses.
Body Defense Lab Coat (High-Neck, Snap) + Tyvek SleevesWrist Gap: The most common exposure point is the gap between glove and coat. Tyvek sleeves bridge this vulnerability.

Operational Protocol: Step-by-Step Handling

Phase A: Weighing & Transfer

The critical risk point is the generation of electrostatic dust.

  • Static Elimination: Heterocyclic powders are prone to static charge. Use an anti-static gun (ionizer) on the spatula and weighing boat before touching the powder.

  • The "Tunnel" Method: Do not weigh on an open bench.

    • Place the micro-balance inside the fume hood.

    • If the balance is external, use a balance enclosure or a weighted transfer funnel to prevent dust aerosolization during transfer.

  • Solvent Dampening: If possible, pre-weigh the solvent in the reaction vessel. Add the solid directly to the solvent to immediately suppress dust generation.

Phase B: Reaction Setup
  • Temperature Control: When adding reagents to the aldehyde, expect exotherms. Aldehydes can auto-oxidize to carboxylic acids if left exposed to air; keep the reaction vessel under an inert atmosphere (Nitrogen/Argon).

  • Solvent Choice: Avoid using chloroform or DCM if possible, as these halogenated solvents facilitate the transport of the iodinated compound through nitrile gloves. Prefer Ethyl Acetate or Toluene if chemistry permits.

Phase C: Decontamination
  • Immediate Wipe-Down: After handling, wipe the balance area with a tissue soaked in 10% sodium thiosulfate (neutralizes iodine residues) followed by ethanol.

  • Glove Doffing: Use the "Beak Method" (pulling the glove inside out) to ensure the contaminated outer surface never touches skin.

Waste Disposal & Logistics

Improper disposal is a regulatory violation and an environmental hazard.

Waste Stream Segregation
Waste CategoryEPA/EU Code (Approx)Instructions
Solid Waste Tox/Irritant Solid Contaminated weighing boats, paper towels, and dry silica. Double-bag in clear polyethylene. Label: "Toxic Solid - Iodinated Organic."
Liquid Waste Halogenated Organic (Code 07 03 07*)Do NOT mix with Non-Halogenated. The iodine atom classifies this strictly as halogenated waste. High disposal cost; minimize volume.
Sharps Chemically Contaminated Needles/syringes used for transfer. Do not recap. Place directly in yellow/red sharps bin.

Critical Prohibition: Never pour aqueous washes containing this compound down the sink. Iodinated organics are persistent and toxic to aquatic life (H412).

Visualization: Handling Workflow

The following diagram outlines the "Safe Path" for handling this compound, emphasizing decision points for PPE changes.

SafetyWorkflow cluster_hood Inside Fume Hood Only RiskAssess 1. Risk Assessment (Check: Solid vs. Solution) PPE_Solid PPE: Double Nitrile Gloves + Goggles + Tyvek Sleeves RiskAssess->PPE_Solid Dry Powder PPE_Soln PPE: Laminate/Barrier Gloves + Goggles + Fume Hood RiskAssess->PPE_Soln Dissolved in Solvent Weighing 2. Weighing (Use Anti-Static Gun) PPE_Solid->Weighing Reaction 3. Reaction Setup (Inert Atmosphere) PPE_Soln->Reaction Weighing->Reaction Decon 4. Decontamination (Thiosulfate Wipe) Reaction->Decon End of Procedure Disposal 5. Disposal (Halogenated Waste Stream) Decon->Disposal

Figure 1: Operational workflow for handling 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde. Note the strict requirement for containment within the fume hood.

References

  • Sigma-Aldrich. (2024). Safety Data Sheet: 3-Iodo-1-methyl-1H-pyrazole (Analog). Retrieved from

  • Thermo Fisher Scientific. (2025).[1] Safety Data Sheet: 1,5-Dimethyl-1H-pyrazole-4-carboxylic acid (Analog). Retrieved from

  • Ansell Healthcare. (2024).[2] Chemical Resistance Guide: Permeation & Degradation Data for Aldehydes. Retrieved from

  • PubChem. (2024). Compound Summary: 3-iodo-1,5-dimethyl-1H-pyrazole-4-carbaldehyde (CID 2963493). National Library of Medicine. Retrieved from

  • Occupational Safety and Health Administration (OSHA). (2024).[1][3] Toxic and Hazardous Substances: Aldehydes. Retrieved from

Sources

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